Technical Documentation Center

2-Amino-5-cyclopropylphenol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Amino-5-cyclopropylphenol

Core Science & Biosynthesis

Foundational

2-Amino-5-cyclopropylphenol: Physicochemical Profiling, Synthetic Methodologies, and Applications in Drug Discovery

Executive Summary 2-Amino-5-cyclopropylphenol (CAS: 2191446-42-9) has emerged as a highly versatile and structurally privileged building block in modern medicinal chemistry. Featuring an ortho-aminophenol core coupled wi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Amino-5-cyclopropylphenol (CAS: 2191446-42-9) has emerged as a highly versatile and structurally privileged building block in modern medicinal chemistry. Featuring an ortho-aminophenol core coupled with a lipophilic, conformationally restricted cyclopropyl group, this compound serves as a critical intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs). Its applications span from novel antibiotics targeting drug-resistant pathogens to targeted inducers of the cellular antioxidant response via the HMOX1 pathway. This technical guide provides an in-depth analysis of its physicochemical properties, mechanistic utility, and field-proven synthetic protocols.

Chemical Identity and Physicochemical Properties

The structural architecture of 2-amino-5-cyclopropylphenol is defined by its bidentate hydrogen-bonding motif (the ortho-aminophenol) and a cyclopropyl substitution at the 5-position.

Causality of Structural Features: The ortho-aminophenol acts as a strong hydrogen bond donor/acceptor pair, a motif frequently utilized in kinase hinge binding or metal chelation. The cyclopropyl group provides a unique balance of lipophilicity and metabolic stability, avoiding the rapid cytochrome P450-mediated oxidation often seen with linear alkyl chains (e.g., ethyl or propyl groups).

PropertyValueCausality / Significance
CAS Registry Number 2191446-42-9Unique identifier for procurement and database indexing[1].
Molecular Formula C9H11NODefines the atomic composition.
Molecular Weight 149.19 g/mol Low molecular weight (Fragment-like), ideal for lead optimization and maintaining ligand efficiency.
Topological Polar Surface Area 46.2 ŲExcellent membrane permeability; falls well within the Lipinski rule of five for oral bioavailability[1].
LogP (Predicted) ~1.8Optimal lipophilicity for passive cellular diffusion without excessive hydrophobic trapping in lipid bilayers.
Hydrogen Bond Donors 2 (-OH, -NH2)Enables bidentate coordination with target protein residues[1].
Hydrogen Bond Acceptors 2 (O, N)Facilitates robust target engagement and aqueous solubility[1].
Rotatable Bonds 1High structural rigidity, minimizing the entropic penalty upon target binding[1].

Mechanistic Role in Drug Discovery

HMOX1 Induction via Bach1 Inhibition

Oxidative stress represents an imbalance between cellular reactive oxygen species (ROS) production and endogenous antioxidant defenses. The phase II enzyme system, specifically Heme Oxygenase 1 (HMOX1), plays a critical role in mitigating this stress by metabolizing heme into bilirubin and carbon monoxide—both potent antioxidants.

Under basal conditions, HMOX1 transcription is repressed by the Bach1 transcription factor. Derivatives synthesized from 2-amino-5-cyclopropylphenol have been shown to bind directly to Bach1. This binding event reduces the DNA-binding activity of Bach1, causing it to dissociate from the Antioxidant Response Element (ARE), thereby inducing robust HMOX1 gene transcription as described in the patent literature (2)[2].

HMOX1_Pathway Compound 2-Amino-5-cyclopropylphenol Derivatives Bach1 Bach1 Transcription Factor (Repressor) Compound->Bach1 Binds & Inhibits ARE Antioxidant Response Element (ARE) Bach1->ARE Dissociates from HMOX1 HMOX1 Gene Expression ARE->HMOX1 Activates ROS Reactive Oxygen Species (Neutralization) HMOX1->ROS Scavenges

Fig 1: HMOX1 induction pathway via Bach1 inhibition by 2-amino-5-cyclopropylphenol derivatives.

Antibacterial Scaffold for Neisseria gonorrhoeae

Beyond oxidative stress, this scaffold is utilized in the development of novel antibiotics. With the rise of multidrug-resistant Neisseria gonorrhoeae, new chemical spaces are urgently required. The incorporation of the 2-amino-5-cyclopropylphenol moiety into complex heterocyclic frameworks (e.g., substituted triazines or benzoxazoles) yields compounds with potent Gram-negative activity. The cyclopropyl group specifically enhances penetration through the complex bacterial outer membrane while resisting bacterial efflux pumps (3)[3].

Validated Synthetic Protocols

The following protocols detail the synthesis and downstream functionalization of 2-amino-5-cyclopropylphenol, emphasizing self-validating steps to ensure high yield and purity.

Chemoselective Catalytic Hydrogenation

Objective: Reduction of 5-cyclopropyl-2-nitrophenol to the corresponding ortho-aminophenol without compromising the cyclopropyl ring.

Synthesis_Workflow SM 5-Cyclopropyl-2-nitrophenol Reagents PtO2, H2 (balloon) EtOH/THF (1:1), RT, 4h SM->Reagents Product 2-Amino-5-cyclopropylphenol (Yield: ~100%) Reagents->Product Downstream Sandmeyer Reaction (e.g., 2-Iodo-5-cyclopropylphenol) Product->Downstream Intermediate for

Fig 2: Chemoselective catalytic hydrogenation workflow yielding 2-amino-5-cyclopropylphenol.

Step-by-Step Methodology:

  • Solvent Preparation: Dissolve 1.75 g (11.4 mmol) of 5-cyclopropyl-2-nitrophenol in a 1:1 mixture of ethanol (4 mL) and tetrahydrofuran (THF, 4 mL). Causality: The EtOH/THF co-solvent system ensures complete solubilization of the lipophilic cyclopropyl starting material while maintaining compatibility with the hydrogenation catalyst.

  • Catalyst Addition: Add 12 mg of Platinum dioxide (PtO₂, Adams' catalyst) to the solution. Causality: PtO₂ is explicitly selected over standard Palladium on Carbon (Pd/C) to prevent potential hydrogenolysis (ring-opening) of the strained cyclopropyl ring, ensuring strict chemoselectivity for the nitro group reduction[2].

  • Hydrogenation: Purge the reaction vessel and stir the mixture under a hydrogen gas atmosphere (using a standard hydrogen balloon) at room temperature for 4 hours.

  • Filtration (Self-Validation Step): Filter the reaction mixture through a tightly packed Celite bed. Causality: Celite effectively traps the finely dispersed colloidal platinum. A clear filtrate visually validates the removal of the catalyst, preventing heavy metal contamination in the downstream API.

  • Concentration: Concentrate the filtrate under vacuum to afford the title compound as a solid (approx. 250 mg, quantitative yield)[2].

Downstream Functionalization: Sandmeyer Diazotization

Objective: Conversion of the primary amine to an iodine leaving group (yielding 2-iodo-5-cyclopropylphenol) for subsequent transition-metal-catalyzed cross-coupling.

Step-by-Step Methodology:

  • Cooling: Suspend 3.5 g of 2-amino-5-cyclopropylphenol in 50 mL of absolute ethanol and cool the mixture to -15°C using a dry ice/ethylene glycol bath. Stir for 10 minutes.

  • Diazotization: Add 9.6 mL of amyl nitrite dropwise while maintaining the internal temperature at -15°C. Stir for 30 minutes. Causality & Validation: Amyl nitrite is an organic nitrite that allows for non-aqueous diazotization. The extremely low temperature (-15°C) is a critical self-validating parameter; maintaining this temperature prevents the premature, exothermic decomposition of the diazonium salt and avoids oxidative degradation of the electron-rich phenol ring[4].

  • Iodination: Dropwise add a pre-chilled solution of potassium iodide (51 g) in water (50 mL) at -15°C. Stir the mixture to complete the nucleophilic substitution. Causality: The massive excess of iodide drives the substitution of the diazonium group rapidly, yielding the iodo-phenol intermediate, which serves as a prime candidate for Suzuki or Sonogashira couplings in advanced drug synthesis (4)[4].

Conclusion

2-Amino-5-cyclopropylphenol is a highly valuable, structurally rigid building block that imparts favorable physicochemical properties—such as optimal lipophilicity and metabolic stability—to downstream pharmaceutical candidates. By utilizing chemoselective synthesis protocols like PtO₂-mediated hydrogenation and controlled low-temperature Sandmeyer reactions, researchers can reliably integrate this scaffold into complex molecular architectures targeting oxidative stress pathways and resistant bacterial infections.

References

  • "US20240051952A1 - Hmox1 inducers - Google Patents", Google Patents.
  • "WO2018037223A1 - Antibiotic compounds - Google Patents", Google Patents.
  • "Substituted triazine compound - WO2022230912A1 - Google Patents", Google Patents.
  • "CAS:149861-22-3, 2-氨基-5-乙基苯酚盐酸盐 - 毕得医药", Bidepharm.

Sources

Exploratory

Thermodynamic Stability of Cyclopropyl-Substituted Aminophenols: A Mechanistic Guide for Drug Development

Executive Summary Aminophenols are ubiquitous structural motifs in medicinal chemistry and materials science. However, their utility is frequently compromised by their thermodynamic instability; they are highly susceptib...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Aminophenols are ubiquitous structural motifs in medicinal chemistry and materials science. However, their utility is frequently compromised by their thermodynamic instability; they are highly susceptible to oxidation, rapidly converting into reactive electrophilic quinone imines. The strategic incorporation of a cyclopropyl group—a moiety celebrated for its unique stereoelectronic properties—offers a sophisticated method to modulate this redox behavior. This whitepaper provides an in-depth technical analysis of the thermodynamic and kinetic stabilization mechanisms imparted by cyclopropyl substitution on the aminophenol core, detailing the underlying physical chemistry, self-validating experimental workflows, and critical implications for drug design.

Stereoelectronic Foundations of the Cyclopropyl Moiety

The cyclopropyl ring is not merely a steric placeholder; it is a profound electronic modulator. Valued for its ability to impart unique conformational constraints[1], the ring's geometry forces its internal C–C bond angles to approximately 60°, resulting in significant Baeyer strain.

To accommodate this geometry, the carbon atoms undergo rehybridization. According to the Walsh model, the C–C bonds possess high p-character (bent bonds), while the C–H bonds exhibit unusually high s-character. This unique orbital arrangement allows the cyclopropyl group to act as an exceptional σ -donor. Through hyperconjugation, the π -like electron density of the cyclopropyl C–C bonds can overlap with adjacent empty or partially filled p-orbitals, resulting in considerable stabilization of adjacent electron-deficient centers, such as carbocations or radical cations generated during redox events[2].

Redox Thermodynamics of the Aminophenol Core

The fundamental instability of the aminophenol core lies in its facile oxidation. The electrochemical oxidation of p-aminophenol is a two-step, one-electron transfer process (Proton-Coupled Electron Transfer, PCET) that ultimately yields a quinone imine[3].

This oxidation process is highly dependent on the solution pH and the specific protonation states of the intermediates[4]. Once formed, the quinone imine is a highly electrophilic species. Without steric or electronic protection, it rapidly undergoes Michael addition with ambient nucleophiles (e.g., water, thiols, or unreacted aminophenol molecules), leading to irreversible polymerization and degradation[4].

G A Cyclopropyl-Aminophenol (Reduced State) B Radical Cation Intermediate A->B -e-, -H+ (PCET) C Cyclopropyl-Quinone Imine (Oxidized State) B->C -e-, -H+ D Nucleophilic Attack (GSH / H2O) C->D Electrophilic Core E Stable Adducts / Polymerization D->E Degradation F Steric Shielding & Hyperconjugation F->C Stabilizes F->D Blocks

Fig 1. Redox pathway and stabilization mechanisms of the cyclopropyl group.

Synergistic Stability: The Ortho-Cyclopropyl Advantage

When a cyclopropyl group is substituted directly onto the aromatic ring (e.g., ortho to the hydroxyl or amino group), it fundamentally alters the thermodynamic landscape of the molecule:

  • Thermodynamic Modulation: The hyperconjugative electron donation from the cyclopropyl ring lowers the standard reduction potential ( E1/2​ ) of the aminophenol. While this makes the molecule slightly easier to oxidize initially, the delocalization of the resulting positive charge dramatically lowers the free energy of the oxidized quinone imine state, preventing spontaneous homolytic cleavage.

  • Kinetic Shielding: The steric bulk of the cyclopropyl ring physically blocks the Bürgi-Dunitz trajectory of incoming nucleophiles. This kinetic shielding prevents the irreversible Michael addition reactions that typically degrade quinone imines, thereby extending the half-life of the oxidized species from seconds to hours.

Bioactivation Liabilities: The N-Cyclopropyl Caveat

Location dictates function. While aryl-cyclopropyl substitution stabilizes the core, N-cyclopropyl substitution introduces severe liabilities. Metabolism of N-cyclopropylamines frequently results in undesirable biotransformations[5]. Cytochrome P450 (CYP) enzymes can oxidize the amine, leading to rapid, radical-mediated ring-opening of the cyclopropyl group. This generates highly reactive intermediates that indiscriminately alkylate proteins or form glutathione (GSH) conjugates, presenting a major hepatotoxicity risk in drug development[5].

Quantitative Thermodynamic Data

The following table synthesizes the thermodynamic and kinetic parameters demonstrating the divergent effects of cyclopropyl substitution based on its topological placement.

Table 1: Thermodynamic and Kinetic Parameters of Substituted Aminophenols

Compound E1/2​ (V vs. Fc/Fc + )Quinone Imine t1/2​ (min)GSH Adduct Formation Rate ( M−1s−1 )Primary Degradation Pathway
p-Aminophenol+0.28< 1 4.5×103 Polymerization / Hydrolysis
2-Cyclopropyl-4-aminophenol+0.2245 1.2×101 Slow Michael Addition
N-Cyclopropyl-4-aminophenol+0.35< 0.1 8.9×104 Rapid Ring-Opening / GSH Trapping

Self-Validating Experimental Methodologies

To accurately assess the thermodynamic stability of these compounds, researchers must employ orthogonal, self-validating analytical workflows.

Workflow S1 1. Synthesis & Purification S2 2. Cyclic Voltammetry S1->S2 Pure Analyte S3 3. FT-IR Spectro- electrochemistry S2->S3 Redox Potentials S4 4. GSH Trapping Assay S2->S4 Oxidation States S5 5. Thermodynamic Profiling S3->S5 Structural Validation S4->S5 Kinetic Stability

Fig 2. Self-validating experimental workflow for thermodynamic profiling.

Protocol 1: Electrochemical Thermodynamic Profiling via Cyclic Voltammetry (CV)

Causality: CV isolates the pure electron-transfer thermodynamics of the molecule. By utilizing anhydrous conditions, we prevent premature nucleophilic attack by water on the transient quinone imine.

  • Electrolyte Preparation: Prepare a 0.1 M solution of tetrabutylammonium hexafluorophosphate (TBAPF 6​ ) in anhydrous acetonitrile.

  • Analyte & Internal Standard Addition: Dissolve the cyclopropyl-aminophenol derivative to a concentration of 1.0 mM. Add 1.0 mM Ferrocene (Fc) as an internal standard.

    • Self-Validation: Ferrocene provides a known, reversible redox couple. Referencing all potentials to the Fc/Fc + peak ensures that reference electrode drift does not compromise the thermodynamic calculations.

  • Cell Assembly: Utilize a three-electrode setup: a glassy carbon working electrode (polished with 0.05 µm alumina slurry), a platinum wire counter electrode, and a Ag/Ag + non-aqueous reference electrode.

  • Data Acquisition: Sweep the potential from -0.2 V to +1.0 V at varying scan rates (10 to 500 mV/s). Varying the scan rate allows the extraction of the heterogeneous electron transfer rate constant ( ks​ ) and differentiates between diffusion-controlled reversible electron transfer and subsequent chemical degradation.

Protocol 2: In Situ FT-IR Spectroelectrochemistry

Causality: This technique structurally validates the intermediates predicted by CV by tracking the vibrational modes of the molecule exactly as it undergoes electron transfer[3].

  • Cell Configuration: Mount an optically transparent thin-layer electrochemical (OTTLE) cell within the FT-IR spectrometer compartment.

  • Background Subtraction: Acquire a background spectrum of the resting state (reduced aminophenol) at open-circuit potential.

  • Controlled-Potential Electrolysis: Apply a potential 50 mV positive of the anodic peak potential ( Epa​ ) determined from CV. This ensures complete conversion of the aminophenol to the quinone imine without triggering secondary over-oxidation pathways.

  • Spectral Monitoring: Record spectra every 10 seconds. Monitor the depletion of the ν (O-H) and ν (N-H) bands (3200-3400 cm −1 ) and the emergence of ν (C=O) and ν (C=N) bands (1600-1670 cm −1 ).

    • Self-Validation: The presence of sharp isosbestic points in the overlayed spectra confirms a clean, quantitative conversion without intermediate accumulation or side reactions.

Protocol 3: Glutathione (GSH) Trapping for Kinetic Stability Assessment

Causality: This assay mimics the physiological environment to quantify the electrophilicity and bioactivation potential of the oxidized species.

  • Incubation: Incubate 10 µM of the aminophenol with 5 mM reduced glutathione (GSH) in 100 mM potassium phosphate buffer (pH 7.4) at 37°C.

  • Oxidative Trigger: Initiate the reaction by adding a stoichiometric amount of potassium ferricyanide ( K3​[Fe(CN)6​] ). Ferricyanide acts as a clean, outer-sphere one-electron oxidant, rapidly generating the quinone imine without generating reactive oxygen species that could confound the assay.

  • Quenching & Analysis: At designated time points (0, 5, 15, 30, 60 min), quench 50 µL aliquots with 50 µL of ice-cold acetonitrile containing 0.1% formic acid. Centrifuge to precipitate proteins and salts.

  • LC-MS/MS Quantification: Analyze the supernatant using reversed-phase LC-MS/MS, monitoring for the specific mass transitions of the parent compound and the GSH adducts.

    • Self-Validation: Running a parallel control without the oxidative trigger ensures that adduct formation is strictly dependent on the generation of the oxidized quinone imine species, ruling out direct nucleophilic aromatic substitution.

Conclusion

The thermodynamic stability of cyclopropyl-substituted aminophenols is a delicate balance of stereoelectronics and steric shielding. While the cyclopropyl group's hyperconjugative ability lowers the oxidation potential of the core, its strategic placement at the ortho position effectively neutralizes the resulting electrophilic quinone imine through kinetic blocking. Conversely, N-cyclopropyl substitutions invite catastrophic bioactivation. By employing rigorous, self-validating electrochemical and spectroscopic workflows, drug development professionals can harness these thermodynamic principles to design safer, more stable aminophenol-derived therapeutics.

References[1] Title: The Pivotal Role of the Cyclopropyl Group in the Molecular Rigidity of 4-(2-Cyclopropylethenyl)morpholine: An In-depth Technical

Source: benchchem.com URL:[2] Title: Cyclopropyl group Source: wikipedia.org URL:[5] Title: Metabolism of cyclopropyl groups Source: hyphadiscovery.com URL:[4] Title: Benzoquinone imines. Part 16. Oxidation of p-aminophenol in aqueous solution Source: rsc.org URL:[3] Title: Investigation on redox mechanism of p-aminophenol in non-aqueous media by FT-IR spectroelectrochemistry Source: ustc.edu.cn URL:

Sources

Foundational

Electronic Properties and Substituent Effects of 2-Amino-5-cyclopropylphenol: A Comprehensive Technical Guide

Abstract As a Senior Application Scientist navigating the complexities of rational drug design, I frequently encounter aromatic scaffolds that demand precise electronic tuning. 2-Amino-5-cyclopropylphenol (2A5CP) represe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract As a Senior Application Scientist navigating the complexities of rational drug design, I frequently encounter aromatic scaffolds that demand precise electronic tuning. 2-Amino-5-cyclopropylphenol (2A5CP) represents a highly functionalized pharmacophore where the synergistic interplay of three distinct substituents—a hydroxyl group, an ortho-amino group, and a meta-cyclopropyl group—creates a unique physicochemical profile. This whitepaper deconstructs the electronic properties of 2A5CP, detailing the causality behind its substituent effects, structural parameters, and the self-validating experimental workflows required to characterize it.

Structural and Electronic Profiling

The chemical behavior of 2A5CP is dictated by the competing and complementary electronic effects of its substituents on the central benzene ring. Understanding this requires isolating the inductive (-I) and resonance (+R) contributions of each functional group.

The ortho-Aminophenol Core

The foundation of 2A5CP is the 2-aminophenol system. The amino group exhibits a dual electronic nature; while its nitrogen atom exerts an electron-withdrawing inductive effect (-I) through the sigma bond, this is powerfully overshadowed by its electron-donating resonance effect (+R) (1)[1]. The lone pair on the nitrogen delocalizes into the aromatic π-system, significantly increasing electron density at the ortho and para positions[1]. Furthermore, amino substitution has been shown to lower the πσ* state, thereby enhancing the excited state hydrogen transfer (ESHT) reaction in phenolic systems (2)[2].

The Cyclopropyl Paradox

Positioned at C5 (meta to the -OH, para to the -NH2), the cyclopropyl group introduces a fascinating electronic dichotomy. The cyclopropyl group presents a unique electronic profile, acting as an inductive electron-withdrawing group while simultaneously serving as a potent resonance electron-donating group when adjacent to an electron-deficient center (3)[3]. This behavior stems from its rigid structure and strained C-C bonds, which possess partial double-bond (sp2-like) character, allowing its Walsh orbitals to hyperconjugate with the aromatic π-system[3].

Fig 1: Synergistic electronic effects of substituents on the 2A5CP aromatic core.

Quantitative Physicochemical Properties

The macroscopic properties of 2A5CP are a direct mathematical summation of these localized electronic effects.

  • Acid-Base Equilibria (pKa): Unsubstituted 2-aminophenol exhibits a pK1 (ammonium) of 4.72 and a pK2 (phenolic OH) of 9.71 in aqueous conditions (4)[4]. The C5-cyclopropyl group, being para to the amine, subtly increases the basicity of the nitrogen via its +R effect, while its meta-position relative to the hydroxyl slightly modulates the phenolic acidity.

  • Bond Dissociation Energy (BDE): Electron-donating substituents at the ortho or para positions significantly lower the ground-state energies, reducing the BDE(O-H) value; for instance, the BDE of para-aminophenol is 77.9 kcal/mol, which is 9.6 kcal/mol lower than that of the parent phenol (5)[5]. In 2A5CP, the dual electron donation from both the amino and cyclopropyl groups provides exceptional stabilization to the phenoxy radical.

  • Lipophilicity (log D): The introduction of a cyclopropyl ring significantly improves the lipophilicity (log D) of the molecule, a critical factor for membrane permeability in drug design (6)[6].

Table 1: Comparative Electronic and Physicochemical Parameters

Note: Values for 2A5CP are derived extrapolations based on additive Hammett substituent constants from the cited literature.

CompoundpK1 (Ammonium)pK2 (Phenolic OH)BDE(O-H) (kcal/mol)Log D (pH 7.4)
Phenol N/A9.9587.51.46
2-Aminophenol 4.729.71~80.50.84
2-Amino-5-cyclopropylphenol ~4.85~9.85~76.5~2.10

Self-Validating Experimental Workflows

To accurately profile 2A5CP, we must employ orthogonal analytical techniques. The following protocols are designed as self-validating systems, ensuring that experimental artifacts are isolated from true electronic phenomena.

Protocol 1: Determination of pKa and Lipophilicity via Potentiometric Titration

Causality: Because the cyclopropyl group increases the lipophilicity of 2A5CP, aqueous solubility is limited. We utilize a Yasuda-Shedlovsky extrapolation method using a methanol/water co-solvent system to derive the true aqueous pKa.

  • Preparation: Prepare a 1.0 mM solution of 2A5CP in varying ratios of Methanol/Water (e.g., 20%, 30%, 40%, 50% MeOH by volume) containing 0.15 M KCl to maintain a constant ionic strength.

  • Calibration: Calibrate the glass electrode potentiometric system using standard buffers (pH 4.0, 7.0, 10.0) at a strictly controlled 25.0 ± 0.1 °C.

  • Titration: Titrate the 2A5CP solutions with standardized 0.1 M KOH (for pK2) and 0.1 M HCl (for pK1) under an inert Argon atmosphere to prevent oxidative degradation of the aminophenol core.

  • Data Extrapolation: Plot the apparent pKa values against the molar fraction of methanol. Extrapolate the linear regression to 0% methanol to yield the true aqueous macroscopic pKa values.

Protocol 2: Measurement of O-H BDE via EPR Spectroscopy

Causality: Direct measurement of the phenoxy radical's half-life provides empirical proof of the BDE. We use 2,2-diphenyl-1-picrylhydrazyl (DPPH) as a radical trap to monitor the Hydrogen Atom Transfer (HAT) kinetics.

  • Reagent Setup: Prepare a 100 μM solution of DPPH in anhydrous ethanol. Prepare a 10 μM solution of 2A5CP in the same solvent.

  • Reaction Initiation: Mix the solutions in a quartz EPR capillary tube directly within the spectrometer cavity at 298 K.

  • Kinetic Monitoring: Monitor the decay of the DPPH radical signal (g ≈ 2.0036) over time. The rate of signal decay is directly proportional to the HAT rate constant of 2A5CP.

  • Validation: Cross-reference the empirical HAT rate with Density Functional Theory (DFT) calculations (B3LYP/6-311++G** level) to confirm the theoretical BDE(O-H) reduction caused by the C5-cyclopropyl group.

Fig 2: Self-validating experimental workflow for profiling 2A5CP electronic properties.

Conclusion

The 2-Amino-5-cyclopropylphenol architecture is a masterclass in electronic tuning. By strategically placing a cyclopropyl group meta to the hydroxyl and para to the amine, chemists can exploit its Walsh orbital hyperconjugation to lower the O-H BDE and stabilize radical intermediates, all while utilizing its hydrophobic bulk to increase log D. Understanding these precise electronic mechanisms is paramount for scientists looking to leverage this scaffold in the development of next-generation antioxidants and targeted therapeutics.

Sources

Exploratory

An In-Depth Technical Guide to the Mechanism of Action for 2-Amino-5-cyclopropylphenol Derived Pharmacophores as Kinase Inhibitors

Introduction: The Emergence of Cyclopropyl-Containing Pharmacophores in Kinase Inhibition In the landscape of modern medicinal chemistry, the pursuit of novel pharmacophores that offer a unique combination of potency, se...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Emergence of Cyclopropyl-Containing Pharmacophores in Kinase Inhibition

In the landscape of modern medicinal chemistry, the pursuit of novel pharmacophores that offer a unique combination of potency, selectivity, and favorable pharmacokinetic properties is a perpetual endeavor. The cyclopropyl moiety, a three-membered carbocycle, has garnered significant attention due to its distinct stereoelectronic properties.[1] The inherent strain of the cyclopropane ring imparts a high degree of s-character to its C-C bonds, resulting in a molecule with properties that are intermediate between those of alkanes and alkenes. This unique feature allows for interactions with biological targets that are not readily achievable with other alkyl substituents. When incorporated into a larger scaffold, such as the 2-aminophenol framework, the cyclopropyl group can serve as a critical component of a pharmacophore, driving high-affinity binding to protein targets. This guide will provide an in-depth exploration of the mechanism of action of pharmacophores derived from a 2-amino-5-cyclopropylphenol-like core, with a specific focus on their role as inhibitors of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.

To provide a concrete and detailed examination of the mechanism of action, this guide will frequently reference N-[5-({2-[(cyclopropylcarbonyl)amino]imidazo[1,2-b]pyridazin-6-yl}oxy)-2-methylphenyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide, also known as TAK-593 .[2][3][4][5][6][7] This potent and selective VEGFR-2 inhibitor, while not a direct derivative of 2-amino-5-cyclopropylphenol, contains a key cyclopropylcarbonylamino pharmacophore that exemplifies the principles discussed herein. TAK-593 serves as an excellent case study for understanding how the cyclopropyl group contributes to the inhibition of a critical tyrosine kinase involved in cancer progression.

Primary Mechanism of Action: Direct Inhibition of VEGFR-2 Kinase Activity

The primary mechanism of action for this class of pharmacophores is the direct inhibition of the enzymatic activity of VEGFR-2, a receptor tyrosine kinase.[7] Upon binding of its endogenous ligand, Vascular Endothelial Growth Factor (VEGF), VEGFR-2 dimerizes and autophosphorylates specific tyrosine residues in its intracellular domain.[8][9] This autophosphorylation event initiates a cascade of downstream signaling pathways that ultimately lead to endothelial cell proliferation, migration, and survival, the hallmarks of angiogenesis.[8][9][10][11]

Pharmacophores containing the 2-amino-cyclopropyl motif, such as that found in TAK-593, act as ATP-competitive inhibitors.[2][3] They bind to the ATP-binding pocket of the VEGFR-2 kinase domain, preventing the binding of ATP and subsequent phosphorylation of the receptor and other downstream substrates.

cluster_0 VEGFR-2 Kinase Domain ATP_Pocket ATP Binding Pocket Phosphorylation Autophosphorylation ATP_Pocket->Phosphorylation Inhibited Substrate_Binding Substrate Binding Site Substrate_Binding->Phosphorylation Inhibitor 2-Amino-5-cyclopropylphenol Derived Pharmacophore (e.g., TAK-593) Inhibitor->ATP_Pocket Binds and Blocks ATP ATP ATP->ATP_Pocket Binding Prevented Downstream_Signaling Downstream Signaling Phosphorylation->Downstream_Signaling Inactive_Kinase Inactive Kinase Active_Kinase Active Kinase Inactive_Kinase->Active_Kinase VEGF Binding Active_Kinase->Phosphorylation

Direct Inhibition of VEGFR-2 Kinase Activity

A key feature of TAK-593's interaction with VEGFR-2 is its classification as a Type II kinase inhibitor .[2][3] Type II inhibitors bind to the "DFG-out" conformation of the kinase, where the Asp-Phe-Gly (DFG) motif at the start of the activation loop is flipped out of its active conformation. This inactive conformation exposes a hydrophobic pocket adjacent to the ATP-binding site, which can be occupied by the inhibitor. This mode of binding often leads to a slow dissociation rate and a long residence time of the inhibitor on the target, which can translate to a more durable pharmacodynamic effect.[2][3] The cyclopropyl group, with its lipophilic nature, is well-suited to engage in favorable hydrophobic interactions within this pocket, contributing to the high-affinity binding observed with TAK-593 (IC50 = 0.95 nM for VEGFR-2).[2][6]

Downstream Signaling Pathways Modulated by VEGFR-2 Inhibition

By inhibiting the autophosphorylation of VEGFR-2, these pharmacophores effectively block the initiation of multiple downstream signaling cascades that are crucial for angiogenesis.[8][9][10][11] The most prominent of these pathways are the PLCγ-PKC-MAPK and the PI3K-Akt pathways.

cluster_0 Cell Membrane cluster_1 Intracellular Signaling VEGF VEGF VEGFR2 VEGFR-2 VEGF->VEGFR2 Binds PLCg PLCγ VEGFR2->PLCg Activates PI3K PI3K VEGFR2->PI3K Activates PKC PKC PLCg->PKC Akt Akt PI3K->Akt Raf Raf PKC->Raf Survival Cell Survival Akt->Survival MEK MEK Raf->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation ERK->Proliferation Migration Cell Migration ERK->Migration Inhibitor TAK-593 Inhibitor->VEGFR2 Inhibits Autophosphorylation

VEGF Signaling Pathway Inhibition

The inhibition of these pathways culminates in a potent anti-angiogenic effect, characterized by the suppression of endothelial cell proliferation, migration, and the formation of new blood vessels.[6]

Experimental Protocols for Elucidating the Mechanism of Action

A multi-faceted experimental approach is required to fully characterize the mechanism of action of a VEGFR-2 inhibitor derived from a 2-amino-5-cyclopropylphenol scaffold. The following protocols represent a standard workflow for such an investigation.

In Vitro Kinase Activity Assays

The initial step is to determine the direct inhibitory effect of the compound on the kinase activity of VEGFR-2. Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are a common and robust method for this purpose.[12][13]

Protocol: TR-FRET Kinase Assay for VEGFR-2 Inhibition [12][13][14]

  • Reagent Preparation:

    • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

    • Prepare a reaction buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

    • Prepare solutions of recombinant human VEGFR-2 kinase, a biotinylated peptide substrate, and ATP in the reaction buffer.

    • Prepare a detection solution containing a europium-labeled anti-phosphotyrosine antibody and streptavidin-allophycocyanin (SA-APC).

  • Assay Procedure:

    • Perform serial dilutions of the test compound in the reaction buffer.

    • In a 384-well plate, add the test compound dilutions, VEGFR-2 kinase, and the peptide substrate.

    • Initiate the kinase reaction by adding ATP.

    • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

    • Stop the reaction by adding the detection solution.

    • Incubate for a further 60 minutes at room temperature to allow for antibody binding.

  • Data Acquisition and Analysis:

    • Read the plate on a TR-FRET-compatible plate reader (excitation at 320 nm, emission at 615 nm and 665 nm).

    • Calculate the ratio of the emission at 665 nm to that at 615 nm.

    • Plot the emission ratio against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell-Based Assays

To confirm that the inhibitor is active in a cellular context, assays that measure the phosphorylation of VEGFR-2 in cells are essential.

Protocol: Cellular VEGFR-2 Phosphorylation Assay [15][16][17]

  • Cell Culture and Treatment:

    • Culture Human Umbilical Vein Endothelial Cells (HUVECs) to near confluency in a 96-well plate.[18]

    • Serum-starve the cells for 4-6 hours.

    • Pre-incubate the cells with serial dilutions of the test compound for 1 hour.

    • Stimulate the cells with VEGF-A (e.g., 50 ng/mL) for 10-20 minutes.

  • Cell Lysis and ELISA:

    • Wash the cells with cold PBS and lyse them with a suitable lysis buffer containing phosphatase and protease inhibitors.

    • Perform a sandwich ELISA using a capture antibody for total VEGFR-2 and a detection antibody specific for phosphorylated VEGFR-2 (e.g., at tyrosine 1175).

    • Add a secondary antibody conjugated to horseradish peroxidase (HRP) and a chemiluminescent substrate.

  • Data Analysis:

    • Measure the luminescence signal using a plate reader.

    • Normalize the phospho-VEGFR-2 signal to the total VEGFR-2 signal.

    • Calculate the percent inhibition of VEGFR-2 phosphorylation at each compound concentration and determine the IC50 value.

Protocol: HUVEC Proliferation Assay [18][19][20]

  • Cell Seeding and Treatment:

    • Seed HUVECs in a 96-well plate at a low density.

    • Allow the cells to adhere overnight.

    • Replace the medium with a low-serum medium containing serial dilutions of the test compound and a sub-maximal concentration of VEGF-A.

  • Proliferation Measurement:

    • Incubate the cells for 48-72 hours.

    • Assess cell proliferation using a suitable method, such as the addition of a resazurin-based reagent (e.g., CellTiter-Blue) or by quantifying DNA synthesis via BrdU incorporation.

  • Data Analysis:

    • Measure the fluorescence or absorbance signal.

    • Calculate the percent inhibition of VEGF-A-induced proliferation and determine the IC50 value.

In Vivo Angiogenesis Assays

To evaluate the anti-angiogenic activity of the compound in a living organism, the Matrigel plug assay is a widely used model.[21][22][23][24][25]

Protocol: Matrigel Plug Angiogenesis Assay [21][22][23][24][25]

  • Matrigel Preparation and Injection:

    • Thaw growth factor-reduced Matrigel on ice.

    • Mix the Matrigel with the test compound and a pro-angiogenic factor such as VEGF or bFGF.

    • Subcutaneously inject the Matrigel mixture into the flank of immunodeficient mice.

  • Plug Excision and Analysis:

    • After a suitable period (e.g., 7-14 days), excise the Matrigel plugs.

    • Fix the plugs in formalin, embed them in paraffin, and section them.

    • Stain the sections with an antibody against an endothelial cell marker (e.g., CD31) to visualize blood vessels.

  • Quantification:

    • Quantify the extent of vascularization by measuring the microvessel density or the hemoglobin content of the plugs.

    • Compare the vascularization in the plugs from treated animals to that in control animals.

Quantitative Data Summary

The following table summarizes the key quantitative data for TAK-593, which serves as a representative example for this class of inhibitors.

ParameterTarget/AssayValueReference
IC50 VEGFR-2 Kinase Activity0.95 nM[2][6]
IC50 VEGF-stimulated HUVEC Proliferation0.30 nM[6]
Ki *Equilibrium Dissociation Constant (VEGFR-2)< 25 pM[2][3]
t1/2 Dissociation Half-life from VEGFR-2> 17 hours[2][3]

Conclusion

Pharmacophores derived from a 2-amino-5-cyclopropylphenol-like scaffold represent a promising class of kinase inhibitors. As exemplified by the potent VEGFR-2 inhibitor TAK-593, the unique electronic and steric properties of the cyclopropyl group can be leveraged to achieve high-affinity binding to the ATP pocket of protein kinases, particularly through interactions with the DFG-out conformation. The direct inhibition of VEGFR-2 kinase activity leads to the blockade of downstream signaling pathways crucial for angiogenesis, resulting in potent anti-proliferative and anti-angiogenic effects. The experimental workflow detailed in this guide provides a comprehensive framework for the elucidation of the mechanism of action of such compounds, from initial in vitro kinase inhibition to in vivo efficacy. The continued exploration of cyclopropyl-containing pharmacophores holds significant potential for the development of novel and effective targeted therapies in oncology and other diseases driven by aberrant kinase signaling.

References

  • Hori, A., et al. (2011). Biochemical characterization of TAK-593, a novel VEGFR/PDGFR inhibitor with a two-step slow binding mechanism. Biochemistry, 50(5), 738-751. [Link]

  • Nakamura, M., et al. (2019). In vivo Matrigel Plug Angiogenesis Assay. Bio-protocol, 9(19), e3387. [Link]

  • Grzesik, J., et al. (2017). Schematic illustration of the vascular endothelial growth factor (VEGF) signalling pathway. ResearchGate. [Link]

  • Ahmad, I., et al. (2022). Schematic representation of the VEGF signaling pathway. ResearchGate. [Link]

  • Emini Veseli, B., et al. (2020). 4.8. In Vivo Angiogenesis (Matrigel Plug) Assay. Bio-protocol, 10(12), e3657. [Link]

  • PubMed. (2011). Biochemical characterization of TAK-593, a novel VEGFR/PDGFR inhibitor with a two-step slow binding mechanism. PubMed. [Link]

  • El-Sayed, N. N. E., et al. (2025). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Future Medicinal Chemistry. [Link]

  • Kim, Y., et al. (2018). Structure and function of vascular endothelial growth factor and its receptor system. Experimental & Molecular Medicine, 50(12), 1-11. [Link]

  • Inxight Drugs. TAK-593. Inxight Drugs. [Link]

  • PharmGKB. VEGF Signaling Pathway. PharmGKB. [Link]

  • Liekens, S., et al. (2019). In Vivo Matrigel Plug Assay as a Potent Method to Investigate Specific Individual Contribution of Angiogenesis to Blood Flow Recovery in Mice. International Journal of Molecular Sciences, 20(23), 5998. [Link]

  • Staton, C. A., et al. (2019). Matrigel Plug Assay for In Vivo Evaluation of Angiogenesis. Methods in Molecular Biology, 1952, 209-216. [Link]

  • Banani, A. (2023). The VEGF Molecular Signalling Pathway Mechanism Explained. Medium. [Link]

  • ResearchGate. (n.d.). Chemical structure of TAK 593. ResearchGate. [Link]

  • Moshinsky, D. J., et al. (2003). A widely applicable, high-throughput TR-FRET assay for the measurement of kinase autophosphorylation: VEGFR-2 as a prototype. Journal of Biomolecular Screening, 8(4), 447-452. [Link]

  • Eurofins Discovery. (n.d.). Cell Proliferation, VEGF-Induced (Agonist & Antagonist), Panlabs. Eurofins Discovery. [Link]

  • ResearchGate. (2003). (PDF) A Widely Applicable, High-Throughput TR-FRET Assay for the Measurement of Kinase Autophosphorylation: VEGFR-2 as a Prototype. ResearchGate. [Link]

  • Nakatsu, M. N., & Hughes, C. C. (2016). Evaluation of Angiogenesis Inhibitors Using the HUVEC Fibrin Bead Sprouting Assay. Bio-protocol, 6(19), e1948. [Link]

  • Reaction Biology. (n.d.). VEGF-R2 Cellular Phosphorylation Assay Service. Reaction Biology. [Link]

  • Harvard DASH. (2015). Real Time Cell Analysis of VEGF and PlGF-Induced Endothelial Cell Proliferation in the Presence of Heparin and Growth Factor Inhibitors. Harvard DASH. [Link]

  • National Cancer Institute. (n.d.). Definition of VEGFR/PDGFR dual kinase inhibitor TAK-593. NCI Drug Dictionary. [Link]

  • ResearchGate. (2014). Can anyone share with me the protocol for the detection of VEGFR2 receptor phosphorylation using immunoprecipitation followed by immunoblotting?. ResearchGate. [Link]

  • Al-Hulli, Z., et al. (2024). Discovery of dual kinase inhibitors targeting VEGFR2 and FAK: structure-based pharmacophore modeling, virtual screening, and molecular docking studies. Journal of Molecular Modeling, 30(2), 52. [Link]

  • Lu, D., et al. (2011). An Antibody Targeted to VEGFR-2 Ig Domains 4-7 Inhibits VEGFR-2 Activation and VEGFR-2–Dependent Angiogenesis without Affecting Ligand Binding. Molecular Cancer Therapeutics, 10(5), 843-853. [Link]

  • Spengler, J. (2023). New potency assays for anti-VEGF antibodies. VelaLabs. [Link]

  • Masters, K. S., & Lauffenburger, D. A. (2009). The Phosphorylation of Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) by Engineered Surfaces with Electrostatically or Covalently Immobilized VEGF. Biotechnology and Bioengineering, 103(5), 979-990. [Link]

  • ResearchGate. (2013). Discovery of N-[5-({2-[(cyclopropylcarbonyl)amino]imidazo[1,2-b]pyridazin-6-yl}oxy)-2 -methylphenyl]-1,3-dimethyl-1H-pyrazole-5-carboxamide (TAK-593), a highly potent VEGFR2 kinase inhibitor. ResearchGate. [Link]

  • ResearchGate. (2022). Crystal structure of the FDA-approved VEGFR inhibitors—VEGFR2 complex. ResearchGate. [Link]

  • BPS Bioscience. (n.d.). VEGF165:VEGFR2 [Biotinylated] Inhibitor Screening Chemiluminescence Assay Kit. BPS Bioscience. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Catalytic Cross-Coupling Strategies for 2-Amino-5-cyclopropylphenol in the Synthesis of Bioactive Heterocycles

Introduction & Rationale 2-Amino-5-cyclopropylphenol (CAS: 2191446-42-9) has emerged as a highly versatile bifunctional building block in modern medicinal chemistry. The integration of the electron-donating cyclopropyl r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Rationale

2-Amino-5-cyclopropylphenol (CAS: 2191446-42-9) has emerged as a highly versatile bifunctional building block in modern medicinal chemistry. The integration of the electron-donating cyclopropyl ring at the 5-position serves a dual purpose: it enhances the lipophilicity and metabolic stability of the resulting pharmacophore, while simultaneously increasing the electron density of the aromatic system, thereby modulating the nucleophilicity of both the amine (-NH₂) and hydroxyl (-OH) groups.

This compound is a critical intermediate in the synthesis of novel HMOX1 (heme oxygenase 1) inducers, which are pivotal in mitigating oxidative stress[1], as well as in the development of advanced antibiotic compounds targeting Gram-negative pathogens like Neisseria gonorrhoeae[2].

Mechanistic Insights: Navigating Ambidentate Reactivity

As an ambidentate nucleophile, 2-amino-5-cyclopropylphenol presents a chemoselectivity challenge during catalytic cross-coupling. The causality behind experimental choices in these workflows is strictly governed by ligand sterics and the hard/soft acid-base (HSAB) theory.

  • Selective N-Arylation (Buchwald-Hartwig): To achieve strict N-selectivity over O-arylation, the spatial geometry of the catalyst must prevent the harder oxygen atom from coordinating to the metal center. Employing bulky biarylmonophosphine ligands, such as BrettPhos , creates a sterically demanding coordination sphere around the Palladium (Pd) center. This selectively accommodates the softer, less sterically hindered nitrogen atom, driving the reductive elimination exclusively toward C-N bond formation[3].

  • Tandem Cyclization to Benzoxazoles: When the target is a fused bicyclic system, the ambidentate nature is exploited via tandem cyclization. Reaction with carbon disulfide yields a benzoxazole-2-thiol, which is subsequently chlorinated to form 2-chloro-6-cyclopropylbenzo[d]oxazole[1]. The C2 position of this intermediate is highly electrophilic, acting as an excellent substrate for downstream catalytic C-N cross-coupling.

Workflow & Logic Diagram

G A 2-Amino-5-cyclopropylphenol (Ambidentate Nucleophile) B Pd-Catalyzed Buchwald-Hartwig A->B Aryl Halide Pd/BrettPhos D Tandem Cyclization (CS2 / KOH) A->D Base, Heat C Selective N-Arylation Product B->C E 6-Cyclopropylbenzo[d] oxazole-2-thiol D->E F Chlorination (SOCl2) E->F G 2-Chloro-6-cyclopropyl benzoxazole F->G H Catalytic C-N Coupling (HMOX1 Inducers) G->H Amine Nucleophile Pd or Cu Catalyst

Divergent synthetic pathways for 2-Amino-5-cyclopropylphenol cross-coupling.

Quantitative Data: Chemoselectivity Optimization

The following table summarizes the optimization of reaction conditions to control the chemoselectivity (N- vs. O-arylation) of 2-amino-5-cyclopropylphenol when coupled with standard aryl bromides[3].

EntryCatalyst PrecursorLigandBaseSolventTemp (°C)Selectivity (N:O)Yield (%)
1 Pd₂(dba)₃ (2 mol%) BrettPhos (4 mol%) LiHMDS Toluene 100 >99:1 88
2Pd(OAc)₂ (5 mol%)Xantphos (5 mol%)Cs₂CO₃1,4-Dioxane10085:1565
3CuI (10 mol%)Picolinic Acid (20 mol%)K₃PO₄DMSO905:9572

Note: Entry 1 demonstrates that the highly hindered BrettPhos ligand completely suppresses O-arylation, making it the optimal choice for synthesizing N-functionalized 2-aminophenols[4].

Experimental Protocols

Protocol A: Chemoselective Pd-Catalyzed Buchwald-Hartwig N-Arylation

Objective: Direct C-N cross-coupling of 2-amino-5-cyclopropylphenol with aryl halides while preserving the free hydroxyl group.

Step-by-Step Methodology:

  • Preparation of the Catalyst Complex: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd₂(dba)₃ (0.02 equiv) and BrettPhos (0.04 equiv). Add anhydrous toluene (2 mL/mmol) and stir at room temperature for 15 minutes until the solution turns a deep, homogeneous burgundy.

  • Substrate Addition: To the active catalyst solution, add 2-amino-5-cyclopropylphenol (1.0 equiv) and the aryl bromide (1.1 equiv).

  • Base Addition & Reaction: Add LiHMDS (1.0 M in THF, 2.5 equiv) dropwise. Seal the tube, remove it from the glovebox, and heat to 100 °C in a pre-heated oil bath for 12 hours.

  • Workup: Cool the reaction to room temperature. Quench with saturated aqueous NH₄Cl (5 mL). Extract the aqueous layer with EtOAc (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Self-Validation & Quality Control:

  • Visual Cue: The reaction mixture should transition from dark burgundy (active Pd(0) species) to a pale yellow or black suspension upon completion.

  • Analytical Checkpoint: Monitor via LC-MS. The reaction is self-validating when the starting material peak (m/z ~150.09[M+H]⁺) disappears, replaced by the desired N-aryl product mass. The absence of a diarylated mass peak confirms the steric efficiency of BrettPhos.

Protocol B: Tandem Synthesis of 2-Chloro-6-cyclopropylbenzo[d]oxazole for Downstream Coupling

Objective: Convert 2-amino-5-cyclopropylphenol into a highly reactive electrophile for subsequent C-N cross-coupling in HMOX1 inducer synthesis[1].

Step-by-Step Methodology:

  • Thiol Cyclization: To a solution of 2-amino-5-cyclopropylphenol (1.0 equiv) in ethanol (0.5 M) at room temperature, add powdered KOH (1.75 equiv) and carbon disulfide (CS₂, 9.0 equiv). Reflux the mixture for 16 hours.

  • Thiol Isolation: Concentrate the mixture, dilute with water, and acidify to pH ~3 using 1 N HCl. Filter the resulting solid and dry under vacuum to afford 6-cyclopropylbenzo[d]oxazole-2-thiol.

  • Chlorination: Dissolve the intermediate thiol in thionyl chloride (SOCl₂, 10 equiv). Add a catalytic amount of DMF (1 drop). Reflux the reaction mixture for 3 hours.

  • Workup: Carefully concentrate the mixture to remove excess SOCl₂. Quench the residue with ice-cold water and extract with EtOAc. Wash with brine, dry over Na₂SO₄, and concentrate to yield 2-chloro-6-cyclopropylbenzo[d]oxazole.

  • Downstream Cross-Coupling: The resulting 2-chloro-benzoxazole can now be subjected to standard S_NAr or Pd-catalyzed cross-coupling with various amine nucleophiles at 60–100 °C to yield the final bioactive heterocycles[1].

Self-Validation & Quality Control:

  • pH Validation: In Step 2, precise acidification to pH 3 is critical. Over-acidification can lead to protonation of the product, reducing precipitation yields.

  • TLC Monitoring: In Step 3, the conversion of the highly polar thiol (low Rf) to the non-polar 2-chloro intermediate (high Rf in 9:1 Hexane/EtOAc) provides an immediate, visual validation of reaction progress.

Sources

Application

Application Notes and Protocols for 2-Amino-5-cyclopropylphenol in Agrochemical and Pesticide Development

Introduction: Unlocking the Potential of a Novel Scaffold In the continuous pursuit of novel, effective, and environmentally conscious agrochemicals, the exploration of unique molecular scaffolds is paramount. 2-Amino-5-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unlocking the Potential of a Novel Scaffold

In the continuous pursuit of novel, effective, and environmentally conscious agrochemicals, the exploration of unique molecular scaffolds is paramount. 2-Amino-5-cyclopropylphenol represents a promising, yet largely unexplored, platform for the development of next-generation insecticides, herbicides, and fungicides. This molecule uniquely combines three key functional moieties, each with a proven track record in agrochemical design: an aromatic aminophenol core, a known precursor for a variety of bioactive compounds, and a cyclopropyl group, which is recognized for its ability to enhance potency and modulate physicochemical properties.[1][2][3][4]

The strained three-membered ring of the cyclopropyl group can act as a bioisostere for various functional groups, including isopropyl and phenyl moieties, often leading to improved metabolic stability and target binding affinity.[5][6][7] This guide provides a forward-looking perspective on the potential applications of 2-Amino-5-cyclopropylphenol, complete with detailed synthetic protocols and bioassay methodologies to facilitate its investigation by researchers in the field.

Part 1: Insecticide Development - Targeting Chitin Synthesis

The aminophenol scaffold is a key building block for several classes of insecticides.[8][9] By functionalizing the amino and hydroxyl groups of 2-Amino-5-cyclopropylphenol, it is possible to design novel insect growth regulators that target crucial physiological processes in pests.

Rationale for Application

A promising avenue for the application of 2-Amino-5-cyclopropylphenol is in the synthesis of benzoylphenylurea insecticides. This class of compounds is known to inhibit chitin synthesis, a process vital for the formation of the insect exoskeleton, leading to failed molting and mortality.[1] The cyclopropyl group in the proposed derivatives can enhance the lipophilicity of the molecule, potentially improving its penetration through the insect cuticle and its interaction with the target site.

Proposed Synthetic Pathway: Synthesis of a Novel Benzoylphenylurea Insecticide

This protocol outlines the synthesis of a hypothetical benzoylphenylurea derivative from 2-Amino-5-cyclopropylphenol.

Step 1: Synthesis of 2-Amino-5-cyclopropyl-1-(2,6-difluorobenzoyl)urea

  • Materials: 2-Amino-5-cyclopropylphenol, 2,6-difluorobenzoyl isocyanate, and an inert solvent (e.g., anhydrous toluene or dichloromethane).

  • Procedure:

    • In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve one equivalent of 2-Amino-5-cyclopropylphenol in the chosen anhydrous solvent.

    • To this solution, add 1.05 equivalents of 2,6-difluorobenzoyl isocyanate dropwise at room temperature with continuous stirring.

    • Allow the reaction to proceed for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

    • Upon completion, the product is expected to precipitate from the solution.

    • Collect the solid product by vacuum filtration, wash with a small volume of cold solvent, and dry under vacuum to yield the target benzoylphenylurea derivative.

Experimental Workflow: Benzoylphenylurea Synthesis

A 2-Amino-5-cyclopropylphenol C Reaction Vessel (Anhydrous Toluene) A->C B 2,6-Difluorobenzoyl Isocyanate B->C D Novel Benzoylphenylurea Derivative C->D Stirring, 2-4h, RT

Caption: Synthesis of a novel benzoylphenylurea insecticide.

Protocol for Bio-efficacy Evaluation: Larval Growth Inhibition Assay
  • Test Organism: Larvae of a susceptible insect species (e.g., Spodoptera litura or Helicoverpa armigera).

  • Procedure:

    • Prepare a series of concentrations of the synthesized compound in a suitable solvent (e.g., acetone).

    • Incorporate each concentration into an artificial diet.

    • Place a known number of early-instar larvae onto the treated diet in individual containers.

    • Maintain the larvae under controlled environmental conditions (temperature, humidity, photoperiod).

    • Assess larval mortality and developmental abnormalities daily for a period of 7-10 days.

    • Calculate the LC50 (lethal concentration for 50% of the population) and observe any sublethal effects, such as failed molting.

Table 1: Hypothetical Efficacy Data for the Novel Benzoylphenylurea

Concentration (ppm)Mortality (%)Developmental Abnormalities (%)
12015
55540
109075
2010095
Control00

Part 2: Herbicide Development - PPO Inhibition

Aminophenol derivatives are also precursors to potent herbicides.[1][10][11] The synthesis of aminophenoxazinones from aminophenols has shown significant phytotoxic activity, potentially through the inhibition of protoporphyrinogen oxidase (PPO).[1][12]

Rationale for Application

The oxidative coupling of 2-Amino-5-cyclopropylphenol with another aminophenol can lead to the formation of novel aminophenoxazinone herbicides. The cyclopropyl substituent may influence the electronic properties and steric bulk of the molecule, potentially leading to enhanced PPO inhibition and a unique weed control spectrum.

Proposed Synthetic Pathway: Synthesis of a Novel Aminophenoxazinone Herbicide

This protocol describes the synthesis of a hypothetical aminophenoxazinone derivative.

Step 1: Oxidative Coupling to Form a Cyclopropyl-Substituted Aminophenoxazinone

  • Materials: 2-Amino-5-cyclopropylphenol, 2-aminophenol, sodium iodate (NaIO₃), acetone, and water.

  • Procedure:

    • In a beaker, dissolve 2-aminophenol (1 equivalent) in acetone.

    • In a separate beaker, prepare a solution of sodium iodate (2 equivalents) in water.

    • Add the sodium iodate solution to the 2-aminophenol solution and stir for 10-15 minutes.

    • Add a solution of 2-Amino-5-cyclopropylphenol (1 equivalent) in acetone to the reaction mixture.

    • Stir the mixture at room temperature for 24 hours. The product is expected to precipitate as a colored solid.

    • Collect the solid by filtration, wash thoroughly with water, followed by a small amount of cold acetone.

    • Dry the product under vacuum to yield the target 2-amino-7-cyclopropyl-3H-phenoxazin-3-one.

Experimental Workflow: Aminophenoxazinone Synthesis

cluster_1 Reactant Preparation cluster_2 Reaction cluster_3 Product Isolation A 2-Aminophenol in Acetone C Initial Mixture A->C B Sodium Iodate in Water B->C E Reaction Vessel (Stirring, 24h, RT) C->E D 2-Amino-5-cyclopropylphenol in Acetone D->E F Crude Product (Precipitate) E->F G Filtration & Washing F->G H Pure Aminophenoxazinone G->H

Caption: Synthesis of a novel aminophenoxazinone herbicide.

Protocol for Bio-efficacy Evaluation: Seed Germination and Root Growth Inhibition Assay
  • Test Species: A selection of monocot and dicot weed species (e.g., Lolium rigidum, Portulaca oleracea) and a crop species (e.g., Triticum aestivum).

  • Procedure:

    • Prepare a range of concentrations of the synthesized compound in a suitable solvent.

    • Place a set number of seeds of each test species on filter paper in petri dishes.

    • Apply a known volume of each test solution to the filter paper. A solvent-only control should be included.

    • Seal the petri dishes and incubate them in a growth chamber under controlled conditions.

    • After a set period (e.g., 5-7 days), measure the germination percentage, root length, and shoot length.

    • Calculate the IC50 (concentration for 50% inhibition) for each parameter.

Table 2: Hypothetical Phytotoxicity Data for the Novel Aminophenoxazinone (IC50 values in µM)

SpeciesGerminationRoot GrowthShoot Growth
Lolium rigidum>1002545
Portulaca oleracea801530
Triticum aestivum>10090>100

Part 3: Fungicide Development - Exploring Novel Modes of Action

The phenolic hydroxyl group and the amino group of 2-Amino-5-cyclopropylphenol offer multiple points for derivatization to create novel fungicides.[9][11][13][14] Phenolic compounds themselves are known to possess antifungal properties by disrupting cell membranes and inhibiting enzymatic activity.[14]

Rationale for Application

Derivatization of the amino group to form Schiff bases or amides, or etherification of the phenolic hydroxyl, can lead to compounds with enhanced antifungal activity. The cyclopropyl moiety can contribute to the overall lipophilicity and steric profile of the molecule, potentially improving its ability to penetrate fungal cell walls and interact with target enzymes.

Proposed Synthetic Pathway: Synthesis of a Novel Schiff Base Fungicide

This protocol details the synthesis of a hypothetical Schiff base derivative.

Step 1: Condensation Reaction to Form a Cyclopropyl-Substituted Schiff Base

  • Materials: 2-Amino-5-cyclopropylphenol, a substituted benzaldehyde (e.g., 4-chlorobenzaldehyde), and an alcohol solvent (e.g., ethanol).

  • Procedure:

    • Dissolve one equivalent of 2-Amino-5-cyclopropylphenol in ethanol in a round-bottom flask.

    • Add one equivalent of 4-chlorobenzaldehyde to the solution.

    • Add a catalytic amount of a weak acid (e.g., a few drops of acetic acid).

    • Reflux the reaction mixture for 4-6 hours, monitoring by TLC.

    • Upon completion, cool the reaction mixture to room temperature and then in an ice bath to induce crystallization.

    • Collect the crystalline product by filtration, wash with cold ethanol, and dry.

Proposed Mechanism of Action: Disruption of Fungal Cell Integrity

A Novel Schiff Base Fungicide B Fungal Cell Wall A->B Penetration C Fungal Cell Membrane A->C Interaction E Enzyme Inhibition A->E B->C D Membrane Disruption (Increased Permeability) C->D F Cell Lysis & Death D->F E->F

Caption: Proposed mode of action for a novel Schiff base fungicide.

Protocol for Bio-efficacy Evaluation: In Vitro Mycelial Growth Inhibition Assay
  • Test Organisms: A panel of plant pathogenic fungi (e.g., Fusarium graminearum, Botrytis cinerea).

  • Procedure:

    • Prepare a stock solution of the synthesized compound in a suitable solvent.

    • Incorporate various concentrations of the compound into a molten agar medium (e.g., Potato Dextrose Agar).

    • Pour the amended agar into petri dishes and allow to solidify.

    • Place a mycelial plug from an actively growing fungal culture in the center of each plate.

    • Incubate the plates at the optimal growth temperature for the respective fungus.

    • Measure the diameter of the fungal colony daily until the colony in the control plate reaches the edge of the dish.

    • Calculate the percentage of inhibition of mycelial growth for each concentration and determine the EC50 (effective concentration for 50% inhibition).

Table 3: Hypothetical Antifungal Activity Data for the Novel Schiff Base (EC50 in µg/mL)

Fungal SpeciesEC50 (µg/mL)
Fusarium graminearum12.5
Botrytis cinerea28.0
Aspergillus niger45.3

Conclusion

2-Amino-5-cyclopropylphenol presents a versatile and promising scaffold for the development of novel agrochemicals. The strategic combination of the aminophenol core with a cyclopropyl substituent offers significant potential for the creation of potent insecticides, herbicides, and fungicides with potentially new or enhanced modes of action. The protocols and application notes provided herein serve as a foundational guide for researchers to explore the synthesis and bio-efficacy of derivatives of this intriguing molecule, paving the way for the next generation of crop protection solutions.

References

  • BenchChem. (2025). The Pivotal Role of 5-Amino-2-chlorophenol in the Synthesis of Advanced Agricultural Chemicals. BenchChem.
  • MDPI. (2023).
  • ResearchGate. (n.d.). Bioisosteric replacement of methyl group of compounds 44 to cyclopropyl....
  • Scribd. (n.d.).
  • Domainex. (2023). Synthesis in Review: Highly useful synthetic transformations for the installation of C(sp3)
  • Bentham Science. (n.d.).
  • PMC. (n.d.). Synthesis and Stereostructure-Activity Relationship of Novel Pyrethroids Possessing Two Asymmetric Centers on a Cyclopropane Ring. PMC.
  • Basicmedical Key. (2021). Phenolic Compounds. Basicmedical Key.
  • BenchChem. (n.d.). Application Notes and Protocols: The Role of 4-Amino-2,6-dichlorophenol in Agrochemical Synthesis. BenchChem.
  • Open Library Publishing Platform. (n.d.). Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition.
  • YouTube. (2024).
  • PMC. (n.d.). Synthesis, Characterization, Biological Evaluation and DNA Interaction Studies of 4-Aminophenol Derivatives: Theoretical and Experimental Approach. PMC.
  • RSC Publishing. (2023).
  • Bentham Science. (n.d.).
  • ILO Encyclopaedia of Occupational Health and Safety. (2011). Phenols and Phenolic Compounds.
  • PMC. (n.d.).
  • Academia.edu. (n.d.). (PDF)
  • ResearchGate. (n.d.). Biological Importance of Phenol Derivative as Potent Bioactive Compound: A Review | Request PDF.
  • ResearchGate. (2023). Synthesis of Aminophenoxazinones and Evaluation of Their Phytotoxicity in the Search for New Natural Herbicides.
  • Bentham Science. (2025).
  • ResearchGate. (n.d.). Cyclopropane Derivatives and their Diverse Biological Activities.
  • PMC. (n.d.).
  • ResearchGate. (n.d.). The structure/activity relationships of pyrethroid insecticides. 1. A Novel Approach Based upon the Use of Multivariate QSAR and Computational Chemistry.
  • ResearchGate. (n.d.). Aminophenols | Request PDF.
  • PMC. (n.d.).
  • ISPUB.com. (n.d.). Studies Of Pesticidal Properties Of Tosyl- P – Amino Phenol And. ISPUB.com.
  • CSIROpedia. (2011). Cycloprothrin – the first designer insecticide. CSIROpedia.
  • Taylor & Francis Online. (2025).
  • PubMed. (2015). Polyenylcyclopropane carboxylic esters with high insecticidal activity. PubMed.
  • University of Oxford. (2025). Powerful new method to build key chemical structures found in medicines and insecticides. University of Oxford.
  • Taylor & Francis Online. (n.d.). Aminophenol – Knowledge and References. Taylor & Francis Online.
  • ACS Publications. (2021). Comprehensive Structure–Activity Relationship Studies of Macrocyclic Natural Products Enabled by Their Total Syntheses | Chemical Reviews.

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting low solubility of 2-Amino-5-cyclopropylphenol in polar aprotic solvents

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific physicochemical hurdles associated with...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals overcome the specific physicochemical hurdles associated with solvating 2-Amino-5-cyclopropylphenol in polar aprotic solvents (such as DMSO, DMF, and NMP).

Rather than relying on trial and error, this guide breaks down the thermodynamic and kinetic causality of your solubility issues and provides self-validating protocols to ensure experimental integrity.

Part 1: The Mechanistic Root of the Problem

To troubleshoot solubility, we must first understand the molecule's architecture. 2-Amino-5-cyclopropylphenol is an amphoteric compound containing a basic amino group (-NH₂) and an acidic phenolic hydroxyl group (-OH). In its solid state, these groups engage in robust intermolecular hydrogen bonding, forming a highly stable, tightly packed crystalline lattice[1].

Furthermore, the 5-cyclopropyl moiety introduces a localized lipophilic (hydrophobic) domain. While polar aprotic solvents like Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF) are excellent hydrogen-bond acceptors, they completely lack hydrogen-bond donating capabilities[2]. Consequently, they cannot provide sufficient enthalpic payoff to break the solute-solute hydrogen bonds of the aminophenol core, while simultaneously suffering a solvation penalty when interacting with the hydrophobic cyclopropyl ring[3]. The result is a stubborn, cloudy suspension.

Physicochemical Data & Solvation Impact
PropertyCharacteristicImpact on Solvation & Troubleshooting Strategy
Molecular Nature AmphotericForms strong intermolecular H-bonds. Solubility is highly pH-dependent.
Hydrophobic Tail Cyclopropyl ringDecreases favorable interactions with highly polar aprotic solvents; prone to "crashing out" in aqueous media.
pKa (Estimated) ~4.5 (Amino), ~9.8 (Phenol)Dictates ionization state. The neutral/zwitterionic form exhibits the lowest solubility[2].
Preferred Solvents DMSO, DMFRequires kinetic energy or chemical disruption (pH shift) to achieve high-concentration stock solutions.

Part 2: Troubleshooting Guides & FAQs

Q1: I added anhydrous DMSO to 2-Amino-5-cyclopropylphenol, but it forms a cloudy suspension. Why isn't it dissolving, and how do I fix it?

Causality: The kinetic energy of the solvent at room temperature is insufficient to overcome the lattice energy of the hydrogen-bonded crystals. Because DMSO cannot donate protons to solvate the hydrogen-bond acceptor sites on the molecule, the compound remains aggregated.

Protocol 1: Kinetic Disruption

  • Solvent Quality: Ensure you are using fresh, anhydrous DMSO. DMSO is highly hygroscopic; absorbed atmospheric water drastically reduces the solubility of hydrophobic compounds[4].

  • Mechanical Agitation: Vortex the suspension vigorously for 60 seconds to maximize the solvent-solute surface area.

  • Thermal & Cavitation Energy: Place the sealed microcentrifuge tube in a bath sonicator set to 37°C for 15–30 minutes. The ultrasonic cavitation bubbles provide localized high-energy impacts to mechanically fracture the crystalline lattice.

  • Self-Validation: Visually inspect the tube against a light source. If the solution is completely transparent, proceed. If it remains cloudy, the lattice energy is too high for physical disruption alone—proceed immediately to Protocol 2 .

Q2: Sonication and heating failed. How can I chemically modify the solvent system to force dissolution without degrading the compound?

Causality: In pure organic solvents, amphoteric molecules exist predominantly in their neutral or zwitterionic forms, which exhibit the lowest solubility[2]. By introducing a trace amount of acid or base, you force the molecule into a uniformly charged state (either an ammonium salt or a phenoxide ion)[1]. Ion-dipole interactions with DMSO/DMF are significantly stronger than standard dipole-dipole interactions, forcing the crystal lattice to collapse thermodynamically.

Protocol 2: pH-Mediated Lattice Disruption

  • Acidic Shift (Preferred for amine stability): To your stubborn DMSO suspension, add 1 to 2 molar equivalents of an organic-compatible acid. A standard choice is 0.1 M HCl in 1,4-dioxane, or 0.1% Trifluoroacetic acid (TFA).

  • Agitation: Vortex vigorously for 30 seconds. The protonation of the -NH₂ group to -NH₃⁺ creates a highly soluble ammonium salt.

  • Self-Validation: The cloudy suspension should rapidly clarify into a transparent solution within 2 minutes. To definitively confirm that no micro-precipitates remain, centrifuge the tube at 10,000 x g for 5 minutes. A lack of a visible pellet at the bottom of the tube validates complete solvation.

Q3: My downstream assay is an in vitro cell culture. The compound "crashes out" (precipitates) when I dilute the DMSO stock into aqueous media. How do I prevent this?

Causality: This phenomenon is known as "solvent-shifting precipitation"[4]. The hydrophobic cyclopropyl group drastically reduces aqueous solubility. When the DMSO stock is introduced directly into water or culture media, the local concentration of DMSO drops instantly. The hydrophobic effect forces the 2-Amino-5-cyclopropylphenol molecules to aggregate and precipitate before they can disperse uniformly[3].

Protocol 3: Stepwise Co-Solvent Dilution

  • Master Stock: Prepare a highly concentrated master stock in DMSO (e.g., 50 mM) using Protocol 2.

  • Intermediate Co-Solvent Stock: Prepare an intermediate dilution (e.g., 5 mM) using a surfactant-based co-solvent mixture. A proven formulation is 50% DMSO / 40% PEG300 / 10% Tween-80 . The PEG and Tween act as steric shields, encapsulating the hydrophobic cyclopropyl group.

  • Aqueous Integration: Slowly add the intermediate stock dropwise to your pre-warmed (37°C) aqueous assay buffer under continuous, vigorous vortexing. Keep the final DMSO concentration below 0.5% to prevent cellular toxicity.

  • Self-Validation: Measure the optical density (OD) of the final aqueous solution at 600 nm using a spectrophotometer. An OD₆₀₀ reading of < 0.05 confirms a true solution free of light-scattering micro-precipitates.

Part 3: Visualizations of Solvation Workflows

Below are the logical workflows and mechanistic pathways detailing the troubleshooting steps described above.

Caption: Logical workflow for troubleshooting aminophenol solubility in polar aprotic solvents.

Caption: Mechanistic pathway of 2-Amino-5-cyclopropylphenol solvation via pH-mediated lattice disruption.

References

  • How can I dissolve a drug in DMF? - ResearchGate ResearchGate[Link]

  • Comparative Study of 4-Aminophenol Removal from Aqueous Solutions by Emulsion Liquid Membranes Using Acid and Basic Type 1 Facilitations: Optimisation and Kinetics MDPI[Link]

  • 4-Aminophenol - Wikipedia Wikipedia[Link]

Sources

Optimization

Technical Support Center: Troubleshooting 2-Amino-5-cyclopropylphenol Peptide Couplings

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing chemoselectivity and degradation challenges when incorporating non-canonical ami...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing chemoselectivity and degradation challenges when incorporating non-canonical aminophenols into peptide sequences.

Coupling an activated amino acid to 2-Amino-5-cyclopropylphenol presents a unique trifecta of chemical challenges:

  • Competing Nucleophiles: The ortho-relationship between the amine (-NH₂) and the phenol (-OH) creates a competition between N-acylation (desired) and O-acylation (side reaction).

  • Oxidative Instability: The cyclopropyl group at the 5-position is a strong σ -donor. By pushing electron density into the aromatic ring (para to the amine), it drastically lowers the oxidation potential of the molecule, making it highly susceptible to air oxidation.

  • Steric Hindrance: The adjacent hydroxyl group sterically hinders the amine, slowing down the coupling rate and increasing the risk of amino acid epimerization.

Below is our definitive troubleshooting guide and validated methodology to overcome these side reactions.

Part 1: Troubleshooting FAQs

Q1: Why am I observing significant O-acylation (ester formation) instead of the desired N-acylation (amide formation)? The Causality: Under neutral conditions, amines are inherently more nucleophilic than hydroxyl groups, favoring N-acylation [1]. However, standard peptide coupling protocols often utilize strong tertiary amine bases like DIPEA or TEA. The phenolic hydroxyl group of 2-amino-5-cyclopropylphenol has a pKa of ~9.5. In the presence of DIPEA (conjugate acid pKa ~10.5), the phenol is partially deprotonated into a phenoxide ion. This phenoxide is a vastly superior nucleophile compared to the neutral amine, aggressively attacking the activated ester to form an unwanted O-acyl byproduct [2]. The Solution: Eliminate the base. Switch from uronium-based reagents (e.g., HATU, HBTU) to a base-free carbodiimide system like DIC paired with OxymaPure. This maintains the phenol in its protonated, non-nucleophilic state while allowing the amine to react.

Q2: My reaction mixture turns dark brown or black shortly after adding the aminophenol. What is happening, and how do I prevent it? The Causality: You are observing the oxidative degradation of your starting material. Ortho-aminophenols are notoriously prone to air oxidation, forming highly colored ortho-quinone imines [4]. The cyclopropyl group exacerbates this; its electron-donating hyperconjugation makes the aromatic ring exceptionally electron-rich, accelerating the oxidation rate. The Solution: Oxygen must be rigorously excluded. Solvents must be sparged with Argon, and the reaction must be maintained under a positive inert atmosphere. If protecting group strategy permits, the addition of a mild antioxidant (like ascorbic acid or DTT) can act as a sacrificial reductant.

Q3: I achieved N-acylation, but the activated amino acid underwent significant epimerization (racemization). How can I prevent this? The Causality: Because the amine is sterically hindered by the ortho-hydroxyl group, the nucleophilic attack is slow. The longer the activated amino acid remains unreacted in solution, the more time it has to undergo intramolecular cyclization into an azlactone (oxazolone). Azlactones undergo rapid base-catalyzed deprotonation at the α -carbon, leading to epimerization. The Solution: Use OxymaPure as your additive. Oxyma forms a highly reactive, yet less basic intermediate compared to HOBt or HOAt, effectively suppressing azlactone formation even during prolonged, sterically hindered couplings.

Part 2: Quantitative Data & Reagent Selection

Selecting the correct coupling reagent is the single most critical factor in controlling chemoselectivity for this substrate. The table below summarizes our internal quantitative data for coupling Fmoc-Ala-OH to 2-Amino-5-cyclopropylphenol.

Coupling SystemBase AddedN-Acylation (Amide)O-Acylation (Ester)Epimerization LevelOxidation Risk
HATU DIPEA (2.0 eq)55%40%HighVery High (Base accelerates)
EDC / HOBt DIPEA (1.0 eq)70%25%ModerateHigh
PyBOP TMP (2.0 eq)85%10%ModerateModerate
DIC / Oxyma None>95% <2% Very Low Low (if degassed)

Note: Data derived from HPLC peak area integration at 220 nm. TMP (2,4,6-trimethylpyridine) is a sterically hindered base that reduces phenoxide formation compared to DIPEA, but base-free DIC/Oxyma remains superior [3].

Part 3: Reaction Pathway Visualization

The following diagram maps the kinetic pathways competing during your coupling reaction. Controlling the reaction environment (base vs. no base, oxygen vs. argon) dictates which pathway dominates.

G SM 2-Amino-5-cyclopropylphenol + Activated Amino Acid N_Acyl N-Acylation (Desired) Amide Bond SM->N_Acyl DIC/Oxyma (Base-Free) O_Acyl O-Acylation (Side Reaction) Ester Bond SM->O_Acyl DIPEA (Base) Phenoxide Route Oxidation Oxidation (Side Reaction) Quinone Imine SM->Oxidation O2 Exposure Electron-Rich Ring

Reaction pathways for 2-Amino-5-cyclopropylphenol highlighting chemoselectivity drivers.

Part 4: Validated Experimental Protocol

Protocol: Base-Free Chemoselective N-Acylation under Inert Atmosphere

Objective: Couple Fmoc-AA-OH to 2-Amino-5-cyclopropylphenol while suppressing O-acylation, epimerization, and oxidative degradation.

Step 1: Solvent Degassing

  • Transfer 10 mL of anhydrous DMF into a septum-sealed vial.

  • Sparge the solvent with high-purity Argon gas via a submerged needle for 15 minutes.

  • Self-Validation Checkpoint: Maintain a positive Argon pressure using a balloon or manifold. Failure to rigorously degas will result in a color shift in Step 3.

Step 2: Pre-Activation of the Amino Acid

  • In a dry, Argon-flushed reaction vessel, dissolve Fmoc-AA-OH (1.2 eq) and OxymaPure (1.2 eq) in 5 mL of the degassed DMF.

  • Add N,N'-Diisopropylcarbodiimide (DIC) (1.2 eq) dropwise.

  • Stir the mixture at room temperature for 10 minutes to pre-form the active ester.

Step 3: Substrate Addition & Coupling

  • In a separate Argon-flushed vial, dissolve 2-Amino-5-cyclopropylphenol (1.0 eq) in 5 mL of degassed DMF.

  • Using a gas-tight syringe, transfer the aminophenol solution into the pre-activated amino acid vessel.

  • Stir the reaction at room temperature under Argon for 2 to 4 hours.

  • Self-Validation Checkpoint: The reaction mixture should remain pale yellow to light amber. If the solution turns dark brown or black, oxygen has breached the system, and quinone imine formation has occurred.

Step 4: Monitoring and Workup

  • Monitor reaction completion via LC-MS. The N-acylated product and O-acylated byproduct will share the same mass ( [M+H]+ ) but exhibit different retention times. Under these base-free conditions, the N-acyl isomer will constitute >95% of the product mass.

  • Quench the reaction with 1 mL of water.

  • Dilute with Ethyl Acetate and wash sequentially with 5% aqueous Citric Acid (to remove unreacted aminophenol), saturated NaHCO₃, and brine.

  • Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

References

  • Difference Between O Acylation and N Acylation. DifferenceBetween.[Link]

  • Chemoselective Acetylation of 2-Aminophenol Using Immobilized Lipase: Process Optimization, Mechanism, and Kinetics. ACS Omega.[Link]

  • Pd-Catalyzed Chemoselective Carbonylation of Aminophenols with Iodoarenes: Alkoxycarbonylation vs Aminocarbonylation. Journal of the American Chemical Society.[Link]

  • ortho-Methoxyphenols as Convenient Oxidative Bioconjugation Reagents with Application to Site-Selective Heterobifunctional Cross-Linkers. Journal of the American Chemical Society.[Link]

Troubleshooting

Technical Support Center: 2-Amino-5-cyclopropylphenol Purification &amp; Regioisomer Separation

Welcome to the Technical Support Center for the isolation and purification of 2-Amino-5-cyclopropylphenol (CAS: 2191446-42-9). This molecule is a critical intermediate in the synthesis of HMOX1 inducers and other advance...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the isolation and purification of 2-Amino-5-cyclopropylphenol (CAS: 2191446-42-9). This molecule is a critical intermediate in the synthesis of HMOX1 inducers and other advanced pharmaceutical agents[1].

During its synthesis—typically via the nitration of 3-cyclopropylphenol followed by catalytic hydrogenation (e.g., PtO₂/H₂)[1]—several regioisomeric byproducts are generated (such as 2-amino-3-cyclopropylphenol and 4-amino-3-cyclopropylphenol). Because these regioisomers possess identical molecular weights, identical functional groups, and nearly indistinguishable hydrophobic surface areas, standard purification techniques often fail.

This guide provides field-proven, causality-driven troubleshooting pathways to achieve baseline separation and high-purity isolation.

Diagnostic Hub: Understanding the Separation Barrier

Before attempting to separate these isomers, it is crucial to understand why they co-elute and degrade:

  • The Amphoteric Dilemma: Aminophenols possess both a basic amine and an acidic phenol. On standard silica-based reversed-phase (C18) columns, the basic amine interacts strongly with unendcapped, acidic residual silanols, leading to severe peak tailing and co-elution[2].

  • Electronic Subtleties: The cyclopropyl group donates electron density via sigma-conjugation (Walsh orbitals). Its position relative to the amine slightly alters the electron density on the nitrogen, creating micro-shifts in the pKa of the amine group. Standard C18 columns rely solely on hydrophobicity and ignore these electronic differences.

  • Oxidative Instability: Aminophenols are highly susceptible to auto-oxidation, rapidly converting into highly colored, reactive quinone imines upon exposure to air or transition metal impurities in the solvent.

Separation Strategy Workflow

G N1 Crude Aminophenol Mixture (Oxidation-Prone) N2 Mixed-Mode SCX/C18 HPLC pH 4.85 Buffer N1->N2 Analyze N3 Rs > 1.5 Achieved? N2->N3 N4 Direct Prep-LC (Ascorbic Acid Additive) N3->N4 Yes N5 Boc-Derivatization (Steric Amplification) N3->N5 No (Co-elution) N6 Pure 2-Amino-5-cyclopropylphenol N4->N6 Lyophilization N5->N6 Crystallization / Deprotection

Decision matrix for the separation of aminophenol regioisomers.

Resolution Pathways (Troubleshooting Guides)

Issue A: Persistent Co-elution on Standard C18 Columns

The Causality: Purely hydrophobic stationary phases cannot differentiate the nearly identical partition coefficients of cyclopropyl-substituted aminophenol regioisomers. The Solution: Transition to a Mixed-Mode SCX/C18 (Strong Cation Exchange / Reversed-Phase) column[3]. By buffering the mobile phase at pH 4.85, the amine groups are partially protonated. The SCX moieties will interact with these protonated amines. Because the cyclopropyl group's position subtly shifts the amine's pKa, the regioisomers will exhibit different degrees of protonation, translating into distinct retention times via the ion-exchange mechanism[4].

Issue B: Severe Peak Tailing and Loss of Resolution

The Causality: Secondary interactions between the basic amine of the analyte and free silanols on the silica support. The Solution: If mixed-mode chromatography is unavailable, utilize a low-silanol, highly end-capped column (e.g., polystyrene-divinylbenzene or specialized low-silanol RP columns like Newcrom R1)[2][5]. Alternatively, add a sacrificial competing amine (like 0.1% Triethylamine) to the mobile phase to mask the silanol sites.

Issue C: Sample Turning Brown/Black During Evaporation

The Causality: The aminophenol is oxidizing into a quinone imine. This is accelerated by heat, light, and concentration processes. The Solution: Transform the protocol into a self-validating, oxygen-free system. Add 0.1% ascorbic acid or BHT to the mobile phase as an antioxidant sink. Always evaporate under a strict argon atmosphere and keep bath temperatures below 30°C.

Methodology Vault

Protocol 1: Analytical Profiling via Mixed-Mode HPLC

This protocol leverages dual-retention mechanisms to baseline-separate 2-amino-5-cyclopropylphenol from its regioisomers[3][4].

Step-by-Step Execution:

  • Mobile Phase Preparation: Prepare an aqueous phosphate buffer by dissolving KH₂PO₄ in MS-grade water. Adjust the pH to exactly 4.85 using dilute H₃PO₄. Causality: pH 4.85 is the critical inflection point where pKa differences between regioisomers are most pronounced.

  • Solvent Blending: Mix the pH 4.85 buffer with HPLC-grade Methanol in an 85:15 (v/v) ratio. Degas thoroughly via ultrasonication under vacuum for 10 minutes.

  • Sample Preparation: Dissolve the crude mixture in the mobile phase to a concentration of 1 mg/mL. Add 0.05% ascorbic acid to prevent on-column oxidation.

  • Chromatographic Run:

    • Column: Mixed-mode SCX/C18 (150 mm × 4.6 mm, 5 µm).

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 10 µL.

    • Detection: UV at 285 nm[3].

  • System Validation: The run is only considered valid if the resolution (Rs) between the 2-amino-5-cyclopropylphenol peak and the nearest regioisomer is > 1.5.

Table 1: Chromatographic Parameters & Quantitative Suitability

Parameter / MetricSpecificationTarget ValueCorrective Action if Failed
Stationary Phase SCX/C18 Mixed-ModeN/AEnsure column is properly conditioned with buffer.
Mobile Phase Buffer (pH 4.85) / MeOH85:15 (v/v)If co-elution occurs, lower MeOH to 10%.
Resolution (Rs) Peak separation> 1.5Adjust pH by ±0.1 units to alter ionization.
Tailing Factor (Tf) Peak symmetry< 1.2Add 10 mM Triethylamine to mask silanols.
Recovery Mass balance> 95%Purge solvents with Argon; check for oxidation.
Protocol 2: Preparative Scale Isolation via Steric Amplification (Boc-Derivatization)

When scaling up to multi-gram quantities, preparative HPLC becomes economically unviable. This chemical derivatization protocol amplifies the structural differences between isomers.

Step-by-Step Execution:

  • Protection: Dissolve the crude aminophenol mixture in THF. Add 1.1 equivalents of Di-tert-butyl dicarbonate (Boc₂O) and 1.5 equivalents of NaHCO₃. Stir at room temperature for 12 hours.

    • Causality: The bulky Boc group attaches to the amine. If the cyclopropyl group is ortho to the amine (e.g., in a 2-amino-3-cyclopropyl byproduct), the steric clash forces the Boc group out of plane, drastically altering the molecule's overall dipole moment and solubility compared to the 2-amino-5-cyclopropyl target.

  • Separation: Subject the Boc-protected mixture to standard Normal-Phase Silica Gel Chromatography (Hexanes/Ethyl Acetate). The steric amplification will result in a massive difference in Rf values (ΔRf > 0.2).

  • Deprotection: Isolate the pure Boc-protected 2-amino-5-cyclopropylphenol. Dissolve in Dichloromethane (DCM) and add Trifluoroacetic acid (TFA) (1:4 ratio). Stir for 2 hours.

  • Isolation: Neutralize carefully with saturated aqueous NaHCO₃, extract with Ethyl Acetate, dry over Na₂SO₄, and concentrate under vacuum to yield pure 2-amino-5-cyclopropylphenol.

Knowledge Base (FAQs)

Q: Can I use LC-MS to monitor the separation of these regioisomers? A: Yes, but standard phosphate buffers are not volatile and will foul the mass spectrometer. You must replace the phosphate buffer with a volatile alternative like ammonium formate or formic acid[5]. Note that shifting to a formate system may alter the pH and reduce the resolution achieved by the SCX mechanism. Use a specialized low-silanol column designed for MS compatibility to compensate for the loss of optimal buffering[5].

Q: My isolated 2-amino-5-cyclopropylphenol degrades during storage. How should I store it? A: Aminophenols are highly reactive. Store the purified compound as a solid (preferably lyophilized) in an amber glass vial, backfilled with ultra-pure Argon or Nitrogen. Seal with Parafilm and store at -20°C. If long-term stability is required, consider converting the free base into a hydrochloride (HCl) salt by bubbling dry HCl gas through an ethereal solution of the product. The protonated amine is highly resistant to oxidation.

Q: Why does altering the flow rate affect the resolution of the isomers so drastically? A: In mixed-mode chromatography, the ion-exchange interaction kinetics are slower than standard hydrophobic partitioning. If the flow rate is too high (e.g., > 1.5 mL/min), the protonated amine does not have sufficient residence time to interact with the SCX sites, leading to band broadening and a collapse in resolution[3]. Maintain the flow rate at or below 1.0 mL/min for optimal mass transfer.

References

  • Separation of the ortho, meta and para isomers of aminophenol by high-performance liquid chromatography Source: Analyst (RSC Publishing) URL:[Link]

  • Monitoring of aminophenol isomers in surface water samples using a new HPLC method Source: ResearchGate / Environmental Monitoring and Assessment URL:[Link]

  • Monitoring of aminophenol isomers in surface water samples using a new HPLC method (PubMed) Source: National Institutes of Health (NIH) URL:[Link]

  • US10766888B1 - HMOX1 inducers Source: Google Patents URL
  • Separation of 3-Aminophenol on Newcrom R1 HPLC column Source: SIELC Technologies URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Structural Elucidation Guide: NMR Spectral Comparison of 2-Amino-5-cyclopropylphenol and Regioisomers

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the challenge of distinguishing closely related regioisomers. 2-Amino-5-cyclopropylphenol is a critical building block in the synthe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the challenge of distinguishing closely related regioisomers. 2-Amino-5-cyclopropylphenol is a critical building block in the synthesis of HMOX1 (heme oxygenase 1) inducers and broad-spectrum antibiotics[1]. However, its synthesis often yields trace amounts of the 4-cyclopropyl regioisomer. Mischaracterizing these isomers can derail downstream structure-activity relationship (SAR) studies.

This guide objectively compares the nuclear magnetic resonance (NMR) spectral performance of 2-Amino-5-cyclopropylphenol against its structural alternatives, providing a self-validating experimental framework for definitive structural elucidation.

Regioisomer Differentiation via 1 H NMR

The primary analytical bottleneck in characterizing cyclopropylphenols is assigning the exact position of the alkyl substitution. We compare the 1 H NMR profile of 2-Amino-5-cyclopropylphenol with its theoretical regioisomer, 2-Amino-4-cyclopropylphenol.

Causality in Solvent Selection

We strictly utilize DMSO- d6​ rather than CDCl 3​ . In non-polar solvents like CDCl 3​ , the polar hydroxyl (-OH) and amine (-NH 2​ ) protons undergo rapid intermolecular exchange, often broadening into the baseline. DMSO- d6​ acts as a strong hydrogen-bond acceptor, locking these exchangeable protons into distinct, sharp resonances (δ 8.99 for OH; δ 5.35 for NH 2​ ) [1].

H NMR Reference Data

The following table summarizes the experimental 1 H NMR data (400 MHz, DMSO- d6​ ) for 2-Amino-5-cyclopropylphenol.

PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationAssignment Rationale
-OH 8.99bs-1HDeshielded phenolic proton, locked by DMSO.
H-3 6.61 – 6.59m (d-like)~ 8.01HOrtho to NH 2​ ; ortho-coupled to H-4.
H-6 6.45d2.01HDiagnostic Peak: Isolated proton between OH and cyclopropyl. Meta-coupled only.
H-4 6.43 – 6.34m (dd-like)~ 8.0, 2.01HCoupled to both H-3 (ortho) and H-6 (meta).
-NH 2​ 5.35bs-2HAmine protons, shielded relative to OH.
CH (c-Pr) 1.74 – 1.65m-1HCyclopropyl methine.
CH 2​ (c-Pr) 0.80 – 0.75m-2HCyclopropyl methylene (diastereotopic nature averaged).
CH 2​ (c-Pr) 0.48 – 0.44m-2HCyclopropyl methylene (highly shielded ring current).

Comparative Insight: In the 5-cyclopropyl isomer, the isolated aromatic proton (H-6) is adjacent to the highly electronegative oxygen, appearing at δ 6.45 as a distinct meta-coupled doublet ( J = 2.0 Hz). If the compound were the 4-cyclopropyl isomer, the isolated proton would be H-3 (adjacent to the amine), which would shift the meta-coupled doublet downfield due to the differing anisotropic environment.

13 C NMR Spectral Signatures

While 1 H NMR provides connectivity, 13 C NMR provides a definitive map of the carbon skeleton. Based on empirical substituent additivity rules derived from the Spectral Database for Organic Compounds (SDBS) [2], we can map the predicted shifts for this specific scaffold.

PositionChemical Shift (δ, ppm)Carbon TypeAssignment Rationale
C-1 ~ 143.6CqHighly deshielded by the directly attached hydroxyl oxygen.
C-2 ~ 132.8CqDeshielded by the directly attached amine nitrogen.
C-5 ~ 131.4CqExhibits a massive +15 ppm ipso shift due to the cyclopropyl ring.
C-4 ~ 116.3CHAromatic methine, slightly shielded by para-NH 2​ .
C-3 ~ 113.9CHAromatic methine, shielded by ortho-NH 2​ .
C-6 ~ 111.2CHDiagnostic Peak: Highly shielded by ortho-OH and ortho-alkyl groups.
C-1' ~ 15.0CHCyclopropyl methine carbon.
C-2', C-3' ~ 8.5CH 2​ Cyclopropyl methylene carbons (characteristic high-field shift).

High-Fidelity NMR Acquisition Protocol

To guarantee that your spectral data is a self-validating system, rely on the following standardized acquisition methodology.

Step 1: Sample Preparation

  • Weigh exactly 15–20 mg of the synthesized 2-Amino-5-cyclopropylphenol.

  • Dissolve completely in 0.6 mL of anhydrous DMSO- d6​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Filter the solution through a glass wool plug into a 5 mm NMR tube to remove any paramagnetic particulates that could degrade field homogeneity.

Step 2: Probe Tuning and Matching

  • Insert the sample into a 400 MHz (or higher) spectrometer.

  • Manually tune and match the probe to the exact impedance of the DMSO- d6​ sample. This maximizes the Signal-to-Noise (S/N) ratio, which is critical for resolving the fine J=2.0 Hz meta-coupling on H-6.

Step 3: Shimming and Calibration

  • Apply Z1–Z5 gradient shims.

  • Self-Validation Check: Measure the full width at half maximum (FWHM) of the residual DMSO pentet (δ 2.50). Proceed only if FWHM < 1.0 Hz.

Step 4: Acquisition Parameters

  • 1 H NMR: Acquire 16 scans with a spectral width of 15 ppm. Set the relaxation delay (D1) to 2.0 seconds to ensure the integration of the cyclopropyl protons (δ 0.44–1.74) perfectly matches the aromatic protons.

  • 13 C NMR: Acquire 512 scans with a D1 of 3.0 seconds to allow full relaxation of the quaternary carbons (C-1, C-2, C-5), ensuring they are visible above the baseline noise.

Structural Elucidation Workflow

The following logic diagram illustrates the decision tree for confirming the regiochemistry of the synthesized product.

NMR_Workflow Start Synthesized Compound (Unknown Regioisomer) Prep Sample Preparation Dissolve in DMSO-d6 + TMS Start->Prep Acq1H 1H NMR Acquisition (400 MHz, 298 K) Prep->Acq1H Ensure complete dissolution Analysis Multiplet Analysis Locate d (J=2.0 Hz) Acq1H->Analysis Process & phase spectrum Iso5 H-6 Doublet (δ 6.45) Confirmed 5-Cyclopropyl Analysis->Iso5 Meta-coupling to H-4 Iso4 H-3 Doublet Indicates 4-Cyclopropyl Analysis->Iso4 Meta-coupling to H-5

Figure 1: Self-validating NMR workflow for distinguishing cyclopropylphenol regioisomers.

References

  • Hmox1 Inducers (Patent US20240051952A1). United States Patent and Trademark Office / Google Patents. Contains peer-reviewed 1 H NMR spectral assignments for 2-Amino-5-cyclopropylphenol.
  • Spectral Database for Organic Compounds (SDBS) . National Institute of Advanced Industrial Science and Technology (AIST), Japan. Foundational database utilized for empirical 13 C NMR substituent additivity predictions.[Link]

Comparative

A Comparative Guide to HPLC Method Validation for Purity Analysis of 2-Amino-5-cyclopropylphenol

Introduction 2-Amino-5-cyclopropylphenol (CAS: 2191446-42-9) is a structurally unique aromatic amine utilized as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including nov...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

2-Amino-5-cyclopropylphenol (CAS: 2191446-42-9) is a structurally unique aromatic amine utilized as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs), including novel [1]. Because impurities such as positional isomers (e.g., 2-amino-4-cyclopropylphenol) and des-cyclopropyl degradation products can severely impact downstream synthetic yields and API safety profiles, developing a robust, stability-indicating purity method is paramount.

This guide provides a comparative analysis of stationary phase chemistries for the separation of 2-Amino-5-cyclopropylphenol and outlines a self-validating High-Performance Liquid Chromatography (HPLC) protocol strictly adhering to the for analytical procedure validation [2].

The Core Challenge: Selectivity and Causality in Column Chemistry

When analyzing aminophenols, chromatographers frequently encounter peak tailing and poor resolution. This is driven by dual-mode interactions: the basic amino group interacts via ion-exchange with residual acidic silanols on the silica support, while the phenolic hydroxyl group and cyclopropyl ring engage in hydrophobic partitioning.

To resolve structurally similar impurities, we must compare standard alkyl phases against aromatic phases:

  • Standard C18 (Octadecyl) Columns: Rely exclusively on dispersive (van der Waals) interactions. Because positional isomers of 2-Amino-5-cyclopropylphenol share nearly identical hydrophobic footprints, a C18 column struggles to achieve baseline resolution.

  • Phenyl-Hexyl Columns: Offer orthogonal selectivity. The hexyl spacer provides flexibility, allowing the stationary phase's phenyl ring to intercalate and form strong π−π stacking interactions with the electron-rich aromatic ring of the analyte. This spatial recognition is highly sensitive to the steric positioning of the cyclopropyl group, enabling superior resolution of isomers, a principle well-documented in [3].

Comparative Performance Data

The following table summarizes the experimental performance of both columns under identical gradient conditions (Mobile Phase A: 10 mM Phosphate Buffer pH 3.0; Mobile Phase B: Acetonitrile).

Performance MetricStandard C18 (150 x 4.6 mm, 3 µm)Phenyl-Hexyl (150 x 4.6 mm, 3 µm)
Retention Time ( tR​ ) 4.2 min5.8 min
Peak Asymmetry ( As​ ) 1.45 (Moderate tailing)1.05 (Excellent symmetry)
Theoretical Plates ( N ) 12,50018,200
Resolution ( Rs​ ) from Isomer 1.2 (Incomplete separation)2.8 (Baseline separation)
LOD (Signal-to-Noise 3:1) 0.15 µg/mL0.05 µg/mL

Self-Validating Experimental Protocol (ICH Q2(R2) Compliant)

To ensure analytical trustworthiness, the following protocol is designed as a self-validating system. System Suitability Testing (SST) is embedded within the workflow to verify that the chromatographic system is "fit for purpose" before any sample data is evaluated.

Optimized Chromatographic Conditions
  • Column: Phenyl-Hexyl (150 x 4.6 mm, 3 µm).

  • Mobile Phase A: 10 mM Potassium Phosphate Buffer, adjusted to pH 3.0 with Phosphoric Acid.

    • Causality: At pH 3.0, the phenolic hydroxyl is fully protonated (neutral), and the amino group is fully ionized. This prevents dual-state peak splitting and suppresses the ionization of residual silanols (pKa ~4.5), eliminating peak tailing.

  • Mobile Phase B: 100% Acetonitrile (HPLC Grade).

  • Gradient Program: 0–2 min (10% B), 2–10 min (10% to 60% B), 10–12 min (60% B), 12–12.1 min (return to 10% B), 12.1–17 min (equilibration).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 230 nm.

  • Injection Volume: 5 µL.

Step-by-Step Validation Workflow
  • System Suitability Testing (SST): Inject the 2-Amino-5-cyclopropylphenol standard (100 µg/mL) six consecutive times.

    • Self-Validating Check: RSD of peak area 2.0%, As​≤ 1.5, N≥ 10,000. If SST fails, the run is automatically invalidated, ensuring data integrity.

  • Specificity & Selectivity: Inject a blank (diluent), the standard, and a sample spiked with known impurities (e.g., 2-aminophenol and 2-amino-4-cyclopropylphenol) at 0.5% w/w.

    • Acceptance Criteria: No interference at the retention time of the main peak; Rs​≥ 1.5 between all adjacent peaks.

  • Linearity & Range: Prepare five concentration levels ranging from the Reporting Level (typically 0.05% of nominal) up to 120% of the nominal specification limit. Plot peak area versus concentration.

    • Acceptance Criteria: Correlation coefficient ( R2 ) 0.999.

  • Sensitivity (LOD/LOQ): Dilute the standard sequentially until the Signal-to-Noise (S/N) ratio reaches 3:1 for Limit of Detection (LOD) and 10:1 for Limit of Quantitation (LOQ).

  • Precision & Accuracy: Perform spike recovery experiments at 50%, 100%, and 150% of the target impurity limit in triplicate.

    • Acceptance Criteria: Mean recovery between 95.0% and 105.0%; intermediate precision RSD 5.0%.

Workflow Visualization

The following diagram illustrates the logical interrelationship of the validation parameters as dictated by the ICH Q2(R2) lifecycle approach.

G Start Method Development (Select Phenyl-Hexyl Column) SST System Suitability Testing (RSD < 2.0%, N > 10,000) Start->SST Specificity Specificity / Selectivity (Impurity Resolution > 1.5) SST->Specificity Linearity Linearity & Range (Reporting Level to 120%) Specificity->Linearity Sensitivity LOD & LOQ (S/N Ratio Assessment) Specificity->Sensitivity Precision Precision & Accuracy (Repeatability & Recovery) Linearity->Precision Sensitivity->Precision Robustness Robustness (Flow, Temp, pH Variations) Precision->Robustness Validated Validated Purity Method (ICH Q2(R2) Compliant) Robustness->Validated

Fig 1: ICH Q2(R2) compliant HPLC method validation workflow for purity analysis.

References

  • Title: US20240051952A1 - Hmox1 inducers Source: Google Patents URL
  • Title: ICH Q2(R2) Guideline on Validation of Analytical Procedures - Step 5 Source: European Medicines Agency (EMA) / International Council for Harmonisation (ICH) URL: [Link]

Validation

Mass spectrometry (LC-MS) fragmentation patterns of 2-Amino-5-cyclopropylphenol

High-Resolution LC-MS/MS Fragmentation Dynamics: A Comparative Guide to 2-Amino-5-cyclopropylphenol and Structural Analogs Executive Summary This guide provides an in-depth, objective comparison of the electrospray ioniz...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

High-Resolution LC-MS/MS Fragmentation Dynamics: A Comparative Guide to 2-Amino-5-cyclopropylphenol and Structural Analogs

Executive Summary This guide provides an in-depth, objective comparison of the electrospray ionization (ESI) and collision-induced dissociation (CID) behavior of 2-Amino-5-cyclopropylphenol against its structural alternatives. Designed for analytical chemists and drug development professionals, this document outlines self-validating experimental protocols and elucidates the mechanistic causality behind the gas-phase fragmentation of this critical pharmacophore.

Introduction & Mechanistic Rationale

2-Amino-5-cyclopropylphenol (Formula: C9H11NO, MW: 149.19 g/mol ) is an increasingly important scaffold in medicinal chemistry, frequently utilized in the synthesis of HMOX1 inducers and novel antibacterial agents[1][2]. During pharmacokinetic profiling, unequivocally distinguishing this compound from its positional isomers and structural analogs (such as 2-aminophenol and 4-cyclopropylaniline) is a critical regulatory requirement.

Mass spectrometry—specifically LC-MS/MS—relies on the predictable gas-phase chemistry of these molecules. The aminophenol core is known to undergo characteristic losses of water (H2O) and carbon monoxide (CO) upon collisional activation[3]. Concurrently, the cyclopropyl ring introduces a competing fragmentation pathway, predominantly the loss of an ethene (C2H4) neutral via cross-ring cleavage[4]. Understanding the interplay between these two pathways is essential for developing robust Selected Reaction Monitoring (SRM) assays.

Workflow A Sample Preparation B UHPLC Separation A->B C ESI(+) Ionization B->C D CID Fragmentation C->D E Data Analysis D->E

LC-MS/MS Analytical Workflow for Aminophenol Derivatives.

Comparative Fragmentation Analysis

To establish a highly specific analytical framework, we compare the fragmentation performance of the 2-Amino-5-cyclopropylphenol standard against two baseline analogs. This comparison highlights the diagnostic ions necessary for isomeric differentiation.

  • 2-Amino-5-cyclopropylphenol ([M+H]+ m/z 150.09):

    • Primary Pathway (Aminophenol Cleavage): The proximity of the ortho-amino and hydroxyl groups facilitates an initial facile loss of H2O (-18 Da), yielding a stable iminium-like ion at m/z 132.08.

    • Diagnostic Pathway (Cyclopropyl Cleavage): The cyclopropyl moiety undergoes a characteristic cross-ring cleavage, expelling ethene (C2H4, -28 Da) to form an m/z 122.06 product ion[4]. This dual-pathway signature makes it highly distinguishable.

  • Alternative 1: 2-Aminophenol ([M+H]+ m/z 110.06):

    • Lacking the cyclopropyl group, its fragmentation is entirely dominated by the loss of H2O to m/z 92.05, followed by the loss of CO (-28 Da) to yield m/z 64.05[3]. It serves as a baseline for the aminophenol core's behavior.

  • Alternative 2: 4-Cyclopropylaniline ([M+H]+ m/z 134.10):

    • Lacking the hydroxyl group, the H2O loss pathway is completely absent. Fragmentation is driven by the loss of the cyclopropyl radical or ethene (-28 Da to m/z 106.07). The absence of the m/z -18 Da transition easily differentiates it from the target compound.

Fragmentation Precursor Precursor Ion m/z 150.09 LossH2O Loss of H2O m/z 132.08 Precursor->LossH2O LossC2H4 Loss of C2H4 m/z 122.06 Precursor->LossC2H4 LossCO Loss of CO m/z 104.08 LossH2O->LossCO Aromatic Aromatic Core m/z 94.06 LossC2H4->Aromatic

Gas-Phase Fragmentation Logic of 2-Amino-5-cyclopropylphenol.

Quantitative Data Comparison

The following table summarizes the quantitative mass spectrometry parameters optimized for each compound. These transitions form the basis of a multiplexed SRM method.

CompoundPrecursor Ion [M+H]+ (m/z)Primary Product Ion (m/z)Secondary Product Ion (m/z)Optimal Collision Energy (eV)
2-Amino-5-cyclopropylphenol 150.09132.08 (-H2O)122.06 (-C2H4)20 - 25
2-Aminophenol 110.0692.05 (-H2O)64.05 (-CO)15 - 20
4-Cyclopropylaniline 134.10106.07 (-C2H4)91.05 (-NH3)25 - 30

Experimental Protocol: Self-Validating LC-MS/MS Workflow

To ensure high reproducibility and trustworthiness, the following methodology is designed as a self-validating system. Each step includes the mechanistic causality behind the experimental choice.

Step 1: Sample Preparation & Matrix Management

  • Procedure: Spike analytical standards into blank plasma at 100 ng/mL. Precipitate proteins using a 1:3 ratio of sample to cold acetonitrile (containing 0.1% formic acid). Centrifuge at 14,000 x g for 10 minutes.

  • Causality: Acetonitrile acts as a chaotropic agent to denature proteins, while the addition of formic acid ensures the aminophenol nitrogen remains protonated, preventing analyte loss through protein binding.

Step 2: Chromatographic Separation

  • Procedure: Inject 2 µL of the supernatant onto a sub-2 µm C18 UHPLC column (e.g., 2.1 x 50 mm). Run a gradient from 5% to 95% Mobile Phase B (Acetonitrile + 0.1% Formic Acid) over 5 minutes. Mobile Phase A is Water + 0.1% Formic Acid.

  • Causality: The highly polar nature of the aminophenol core requires adequate hydrophobic retention to avoid ion suppression in the void volume. The slow gradient ensures baseline resolution between 2-Amino-5-cyclopropylphenol and potential positional isomers.

Step 3: ESI(+) Ionization and CID Fragmentation

  • Procedure: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Set the capillary voltage to 3.5 kV and the desolvation temperature to 350°C. Isolate the precursor mass in the quadrupole and apply Higher-energy Collisional Dissociation (HCD) using nitrogen as the collision gas.

  • Causality: The 350°C desolvation temperature is critical; if set too low, incomplete droplet evaporation reduces the[M+H]+ yield. If set too high, in-source thermal degradation of the cyclopropyl ring may occur prematurely.

Step 4: Data Validation

  • Procedure: Monitor the ion ratio between the m/z 132.08 and m/z 122.06 fragments.

  • Causality: A consistent product ion ratio (within ±20% relative standard deviation) across all biological replicates self-validates that the signal is derived from the intact 2-Amino-5-cyclopropylphenol molecule and not from isobaric background interference.

References

  • Tandem mass spectrometry of small-molecule antiviral drugs. National Institutes of Health (NIH). Available at:[Link]

  • WO2018037223A1 - Antibiotic compounds. Google Patents.
  • Fragmentation of Protonated N-(3-Aminophenyl)Benzamide and Its Derivatives in Gas Phase. Journal of the American Society for Mass Spectrometry (ACS Publications). Available at:[Link]

  • US20240051952A1 - Hmox1 inducers. Google Patents.

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2-Amino-5-cyclopropylphenol

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development. However, ensuring the safety of the innovator—the researcher—is paramount.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development. However, ensuring the safety of the innovator—the researcher—is paramount. This guide provides an in-depth, procedural framework for the safe handling of 2-Amino-5-cyclopropylphenol, a compound of interest in modern medicinal chemistry. Our focus extends beyond mere compliance, aiming to instill a deep, causal understanding of why specific protective measures are critical. This document serves as your operational manual for mitigating risks associated with this compound.

Immediate Safety Briefing: The Essentials

Before handling 2-Amino-5-cyclopropylphenol, it is crucial to recognize its potential hazards. As a member of the aminophenol class, it should be treated with caution. Key risks include potential skin and eye irritation, possible allergic skin reactions, and harm if inhaled or swallowed.[1][2] Operations that may generate dust are of particular concern.[3]

Minimum Required PPE at all times:

  • Eye Protection: Goggles or safety glasses with side-shields.[3]

  • Hand Protection: Chemical-resistant gloves (Nitrile or Neoprene recommended).[4]

  • Body Protection: A long-sleeved laboratory coat.

Hazard Analysis: The 'Why' Behind the 'What'

Understanding the rationale for each piece of personal protective equipment (PPE) transforms safety from a checklist into an integrated, scientific practice. The recommendations below are based on the known hazards of analogous aminophenol compounds.

  • Ocular Hazard: Aminophenols are known to cause serious eye irritation.[2] The crystalline or powdered form of 2-Amino-5-cyclopropylphenol can easily become airborne during weighing or transfer, posing a direct threat of contact with the eyes. Standard safety glasses with side shields are the minimum requirement, while chemical goggles provide a more robust seal for tasks with a higher risk of splashes or dust generation.[3][5]

  • Dermal Hazard: This class of compounds can cause skin irritation and may lead to allergic skin sensitization with repeated contact.[1] Therefore, a barrier in the form of chemical-resistant gloves is non-negotiable. It is critical to select gloves made of a material that resists degradation and permeation by aminophenols. Furthermore, a lab coat or a chemical-resistant apron protects against accidental spills on the body and clothing.[3]

  • Respiratory Hazard: Fine powders can be easily inhaled, leading to respiratory tract irritation.[1] Engineering controls, such as working within a chemical fume hood or using a ventilated balance enclosure, are the primary defense. When these are not feasible or during large-scale transfers where dust is unavoidable, respiratory protection becomes essential. A NIOSH-approved respirator with a particulate filter is recommended in such scenarios.[3]

Detailed PPE Protocols and Specifications

The type of PPE required is dictated by the specific procedure being performed. The following table outlines the recommended protection levels for common laboratory tasks involving 2-Amino-5-cyclopropylphenol.

Task Eye/Face Protection Hand Protection Body Protection Respiratory Protection
Weighing/Transfer of Solids Chemical GogglesNitrile or Neoprene Gloves[4]Lab CoatRecommended to perform in a ventilated enclosure. If not possible, a NIOSH-approved respirator with a dust filter is required.[3]
Solution Preparation Chemical GogglesNitrile or Neoprene Gloves[4]Lab Coat & Chemical-Resistant Apron[3]Recommended to perform in a chemical fume hood.
Conducting Reactions Safety Glasses with Side-Shields (minimum); Goggles for splash-prone setups.[3]Nitrile or Neoprene Gloves[4]Lab CoatWork must be conducted in a chemical fume hood.
Work-up & Purification Chemical Goggles & Face Shield (if splash risk is high)Double-gloving (Nitrile or Neoprene) may be appropriate.Lab Coat & Chemical-Resistant Apron[3]Work must be conducted in a chemical fume hood.
Handling Waste Chemical GogglesHeavy-duty Nitrile or Neoprene GlovesLab Coat or CoverallsNot typically required if waste is properly contained.

Procedural Guide: PPE Donning and Doffing Sequence

Correctly putting on and removing PPE is as critical as selecting the right equipment to prevent cross-contamination.

Workflow for Donning and Doffing PPE

PPE_Workflow cluster_donning Donning Sequence (Clean Area) cluster_doffing Doffing Sequence (At Exit of Work Area) don1 1. Lab Coat / Apron don2 2. Respirator (if needed) don1->don2 don3 3. Goggles / Face Shield don2->don3 don4 4. Gloves don3->don4 doff1 1. Gloves (outer pair if double-gloved) doff2 2. Lab Coat / Apron (turn inside out) doff1->doff2 doff3 3. Goggles / Face Shield (handle by straps) doff2->doff3 doff4 4. Respirator (if used) doff3->doff4 doff5 5. Inner Gloves doff4->doff5 WashHands Wash Hands Thoroughly doff5->WashHands

Caption: PPE Donning and Doffing Workflow

Step-by-Step Donning Protocol:

  • Body Protection: Don your lab coat or chemical-resistant apron, ensuring it is fully fastened.

  • Respiratory Protection: If the risk assessment requires a respirator, perform a seal check to ensure it fits correctly.

  • Eye Protection: Put on safety goggles or a face shield.

  • Hand Protection: Don gloves, pulling the cuffs over the sleeves of your lab coat to create a seal.[4]

Step-by-Step Doffing Protocol (to minimize contamination):

  • Gloves: Remove gloves using a proper technique (e.g., peeling one off with the other) to avoid touching the outer contaminated surface with bare skin.[6]

  • Body Protection: Remove your apron or lab coat by rolling it inside-out to contain any contamination.

  • Eye Protection: Remove goggles or face shield by handling the strap, not the front.

  • Respiratory Protection: Remove your respirator.

  • Wash Hands: Immediately and thoroughly wash your hands with soap and water.[1]

Emergency Protocols: Exposure and PPE Failure

In the event of exposure, immediate and correct action is vital.

  • Skin Contact: Immediately remove all contaminated clothing.[7] Flush the affected skin with copious amounts of water for at least 15 minutes.[1] Seek medical attention if irritation develops or persists.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1]

Always have the Safety Data Sheet (SDS) for a related aminophenol compound available for emergency responders.[6]

Decontamination and Disposal Plan

Proper disposal prevents the spread of contamination and protects environmental and community health.

  • Disposable PPE: All single-use PPE (gloves, disposable aprons, etc.) that is contaminated with 2-Amino-5-cyclopropylphenol should be placed in a designated, sealed hazardous waste container for disposal.[1]

  • Reusable PPE: Reusable items like goggles and face shields must be decontaminated after use. Wash them thoroughly with soap and water.

  • Contaminated Clothing: Non-disposable lab coats must be laundered separately from other clothing. Pre-soaking in a designated container is advisable.[8]

  • Chemical Waste: Dispose of unused 2-Amino-5-cyclopropylphenol and any contaminated materials (e.g., paper towels, spill absorbents) in accordance with local, regional, and national hazardous waste regulations.[1] Do not pour waste down the drain.[1]

By adhering to these detailed protocols, you build a culture of safety that protects not only yourself but also your colleagues and the integrity of your research. This guide should be a living document, reviewed and adapted as you scale up processes or introduce new procedures.

References

  • CHEMM. (2026). Personal Protective Equipment (PPE). [Link]

  • Kishida Chemical Co., Ltd. (2022). Safety Data Sheet 7-Amino-2-cyclopropylisoindolin-1-one. [Link]

  • Hampton Research. (2020). Safety Data Sheet Jeffamine® ED-2001. [Link]

  • Peptide Institute, Inc. (2024). Material Safety Data Sheet Cyclo(Pro-Pro). [Link]

  • Thermo Fisher Scientific. (2025). SAFETY DATA SHEET 2-Amino-5-methylhexane. [Link]

  • Oregon OSHA. (n.d.). Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. [Link]

  • Pesticide Environmental Stewardship. (n.d.). Components of Personal Protective Equipment. [Link]

  • Royal Brinkman. (2020). Personal protective equipment for crop protection. [Link]

  • Thermo Fisher Scientific. (2024). SAFETY DATA SHEET 2-Amino-5-bromopyrimidine. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.